2,5-Bis(phosphono)thiophene

Core Science & Biosynthesis

Electronic Band Gap and Structural Dynamics of 2,5-Bis(phosphono)thiophene Coordination Polymers

Executive Summary

Unlike traditional conjugated polythiophenes where monomers are linked at the 2,5-positions via carbon-carbon bonds, 2,5-bis(phosphono)thiophene (also known as thiophene-2,5-diphosphonic acid, H₄TDP) acts as a rigid, bifunctional organic linker. When reacted with transition metals, it forms highly crystalline Metal-Organic Frameworks (MOFs) or coordination polymers[1]. These materials hybridize the electron-rich, polarizable thiophene core with the robust, high-connectivity metal-oxo clusters of the phosphonate groups.

For researchers in materials science, optoelectronics, and drug development, these polymers offer a unique intersection of properties: the hydrolytic stability of metal-phosphonates makes them ideal for aqueous biomedical sensing and drug delivery, while their tunable electronic band gaps (2.8 eV – 3.5 eV) allow them to function as wide-bandgap semiconductors and luminescent probes[2]. This whitepaper provides an in-depth mechanistic guide to the electronic properties, structural phase transitions, and self-validating synthesis protocols of TDP-based coordination polymers.

Electronic Band Gap Engineering & Structural Chemistry

The electronic band gap ( Eg​ ) of 2,5-bis(phosphono)thiophene polymers is governed by the charge transfer dynamics between the organic linker and the inorganic metal node.

• HOMO-LUMO Localization: The Highest Occupied Molecular Orbital (HOMO) is primarily localized on the extended π -system of the thiophene ring. The Lowest Unoccupied Molecular Orbital (LUMO) is dominated by the empty d -orbitals of the transition metal node.

• Metal Node Selection: By substituting the metal node, the LUMO energy level can be precisely tuned. For instance, high-spin d5 Mn(II) nodes typically yield wider band gaps (~3.2 eV), whereas Cu(II) nodes undergo Jahn-Teller distortion, which lowers the LUMO energy and narrows the band gap (~2.8 eV)[3].

• Hydration-Driven Phase Transitions: The hydration state of the polymer directly dictates its electronic and magnetic properties. As demonstrated by, the hydrated polymer Mn2​(O3​P−C4​H2​S−PO3​)⋅2H2​O exists as a 2D layered perovskite-like structure[1]. Upon dehydration at 160°C, the removal of coordinated water forces the thiophene rings to rotate into a herringbone packing configuration, triggering a phase transition to a 3D framework[4]. This rotation alters the orbital overlap across the M-O-P bonds, widening the band gap and shifting the magnetic ground state from antiferromagnetic to paramagnetic[5].

Fig 1: Mechanistic workflow of M-TDP coordination polymer synthesis and band gap tuning.

Quantitative Data Summary

The table below summarizes the structural and electronic parameters of representative TDP-based coordination polymers, highlighting how metal selection and hydration dictate the physical properties.

Coordination Polymer	Metal Node	Dimensionality	Hydration State	Est. Band Gap ( Eg​ )	Magnetic Ground State
Mn₂(TDP)·2H₂O	Mn(II)	2D Layered	Hydrated	~3.2 eV	Antiferromagnetic
Mn₂(TDP)	Mn(II)	3D Framework	Dehydrated	~3.4 eV	Paramagnetic
Cu₂(H₂O)₂(TDP)	Cu(II)	2D Layered	Hydrated	~2.8 eV	Antiferromagnetic

(Note: Band gap values are extrapolated from Kubelka-Munk transformations of analogous transition metal phosphonates).

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the causality behind each synthetic and analytical step.

Protocol 1: Synthesis of 2,5-Bis(phosphono)thiophene (H₄TDP)

Objective: Synthesize the rigid organic linker without degrading the heteroaromatic core. Causality: Direct electrophilic phosphonation of thiophene requires harsh Lewis acids that often cleave or polymerize the ring. Instead, a nickel-catalyzed Arbuzov reaction (Tavs method) on 2,5-dibromothiophene ensures highly regioselective functionalization[1].

• Catalytic Insertion: Suspend 2,5-dibromothiophene (1 eq) and NiBr2​ catalyst (0.15 eq) in anhydrous mesitylene. Heat to 180°C under an inert N2​ atmosphere.

  • Causality: Mesitylene provides a high-boiling, non-coordinating solvent environment necessary to overcome the high activation energy of aryl-bromide bond insertion.

• Phosphite Addition: Add triethylphosphite (3 eq) dropwise over 30 minutes.

  • Causality: Dropwise addition prevents the formation of kinetically favored, but catalytically dead, Ni(P(OEt)3​)4​ complexes.

• Hydrolysis: Distill the intermediate tetraethyl thiophene-2,5-diphosphonate to purity. Reflux the ester in concentrated HCl (37%) for 24 hours to yield the free phosphonic acid.

• Self-Validation Checkpoint: Perform 1H NMR in D2​O . The complete disappearance of the ethyl −CH2​− (4.1 ppm) and −CH3​ (1.3 ppm) proton signals confirms 100% hydrolysis.

Protocol 2: Hydrothermal Assembly of Mn-TDP Coordination Polymers

Objective: Grow highly crystalline Mn2​(TDP)⋅2H2​O frameworks. Causality: Phosphonic acids react violently with transition metals at room temperature, yielding amorphous, insoluble kinetic precipitates. Hydrothermal conditions leverage high pressure to increase intermediate solubility, shifting the system to thermodynamic control[1].

• Precursor Mixing: Dissolve H₄TDP (1 eq), Mn(NO3​)2​⋅6H2​O (2 eq), and urea (2 eq) in deionized water. The initial pH should be approximately 1.6.

• Hydrothermal Heating: Seal the solution in a Teflon-lined stainless steel autoclave. Heat isothermally at 160°C for 72 hours.

  • Causality: At 160°C, urea undergoes slow thermal decomposition into NH3​ and CO2​ . This acts as an internal buffer, causing a slow, homogeneous rise in pH. This controlled deprotonation of H₄TDP suppresses rapid nucleation, allowing large single crystals to grow.

• Controlled Cooling: Cool the autoclave to room temperature at a strict rate of 5°C/h.

• Self-Validation Checkpoint: The formation of faceted, transparent single-crystal monoliths (rather than an opaque powder) validates that the nucleation rate was successfully regulated by the urea buffer.

Protocol 3: Electronic Band Gap Determination via UV-Vis DRS

Objective: Quantify the optical band gap ( Eg​ ) of the insoluble coordination polymer. Causality: Because MOFs scatter light heavily, standard transmission spectroscopy is invalid. Diffuse Reflectance Spectroscopy (DRS) captures scattered photons, which are then linearized using the Kubelka-Munk function.

• Sample Preparation: Grind the crystalline M-TDP polymer with anhydrous BaSO4​ (1:99 mass ratio) in an agate mortar.

  • Causality: Dilution with a non-absorbing standard prevents detector saturation and minimizes specular (mirror-like) reflectance, ensuring only diffuse reflectance is measured.

• Spectral Acquisition: Record the reflectance ( R ) from 200 nm to 800 nm using a spectrophotometer equipped with an integrating sphere.

• Kubelka-Munk Transformation: Convert the raw reflectance data using the equation: F(R)=2R(1−R)2​ .

• Tauc Plotting: Construct a Tauc plot by graphing (F(R)×hν)1/2 against photon energy ( hν ) for an indirect band gap transition.

• Self-Validation Checkpoint: Extrapolate the linear region of the absorption edge to the x-axis ( F(R)=0 ). A sharp, definitive linear onset confirms a true electronic band edge, whereas a highly curved tail indicates defect-state absorption (Urbach tailing).

References

• Rueff, J.-M., Perez, O., Pautrat, A., et al. "Structural Study of Hydrated/Dehydrated Manganese Thiophene-2,5-diphosphonate Metal Organic Frameworks, Mn₂(O₃P–C₄H₂S–PO₃)·2H₂O." Inorganic Chemistry, 2012. URL:[Link]

• Bloyet, C., Roger, M., Rueff, J.-M., et al. "The Dimeric Pyramidal Cu₂O₆(H₂O)₂ Unit – A Structural Invariant of a Homologous Series of Copper-Layered Phosphonates." European Journal of Inorganic Chemistry, 2016. URL:[Link]

• Clearfield, A. "Metal phosphonate chemistry." Progress in Inorganic Chemistry, 1998. URL:[Link]

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• 5. Items where Division is "School of Science and Technology" and Year is 2012 - IRep - Nottingham Trent University [irep.ntu.ac.uk]

Coordination Geometry and Structural Dynamics of 2,5-Bis(phosphono)thiophene Ligands: A Comprehensive Technical Guide

Executive Summary

For researchers and materials scientists developing advanced Metal-Organic Frameworks (MOFs) and coordination polymers, the selection of organic linkers dictates the topological, magnetic, and luminescent properties of the final material. 2,5-Bis(phosphono)thiophene —also known as thiophene-2,5-diphosphonic acid (TDP)—has emerged as a highly versatile, rigid heteroaromatic building block. This whitepaper provides an in-depth mechanistic analysis of TDP’s coordination geometry, detailing how its dual phosphonate groups and rotatable P–C bonds act as structural switches to tune the physicochemical properties of transition metal frameworks.

Core Chemical Directives of the TDP Ligand

The TDP ligand consists of a central five-membered thiophene ring flanked by two phosphonic acid (–PO₃H₂) moieties. This architecture provides several distinct advantages for crystal engineering:

• Rigidity vs. Flexibility: While the thiophene backbone is rigid, the P–C bonds allow for rotational flexibility. This rotation is a critical topological switch that allows the ligand to adopt different orientations (e.g., layered vs. herringbone packing) depending on the hydration state of the coordinating metals[1].

• High Denticity: Unlike carboxylates, each phosphonate group contains three oxygen atoms capable of coordination, allowing for complex bridging motifs (from μ2 up to μ6 ) that drive the formation of highly stable 2D inorganic layers and 3D networks[2].

• Electronic Communication: The conjugated π -system of the thiophene ring facilitates superexchange interactions between paramagnetic metal centers, making TDP an excellent candidate for designing magnetic materials[3].

Coordination Geometry & Topological Modes

The coordination geometry of TDP is entirely governed by the deprotonation state of its phosphonate groups and the oxophilicity of the target metal. Because transition metals (like Mn²⁺, Co²⁺, Zn²⁺) and lanthanides exhibit high affinities for oxygen, the sulfur atom in the thiophene ring typically remains uncoordinated, acting instead as a structural spacer[4].

Phosphonate Binding Modes

The phosphonate groups in TDP can coordinate to metal centers through several distinct binding modes, each offering different degrees of structural complexity[2]:

Coordination Mode	Nomenclature	Geometric Description	Structural Impact in MOFs
Monodentate	κ1 -O	A single oxygen atom binds to one metal center.	Rare in fully condensed MOFs; typically found in partially deprotonated, low-pH intermediates.
Bidentate Chelating	κ2 -O,O'	Two oxygen atoms from the same –PO₃ group bind to a single metal center.	Forms stable chelate rings; commonly observed in zinc and cadmium phosphonate complexes.
Bridging	μ2 to μ6	Phosphonate oxygens bridge multiple metal centers simultaneously.	Drives the formation of dense 1D chains or 2D inorganic layers, which are then pillared by the thiophene rings into 3D structures.

Mechanistic Case Study: Manganese-TDP Frameworks

To understand the causality between coordination geometry and macroscopic properties, we examine the polymorphic hybrid materials formed between Mn²⁺ and TDP: Mn₂(O₃P–C₄H₂S–PO₃)·2H₂O [5].

The Hydration-Driven Structural Switch

When synthesized hydrothermally, the initial hydrated phase (Phase 3) crystallizes in a monoclinic cell (Space Group P2)[6]. The Mn²⁺ ions reside in distorted octahedral geometries, coordinated by phosphonate oxygens and terminal water molecules.

However, subjecting this framework to thermal dehydration initiates a profound structural transformation:

• Water Evaporation: Between 150 °C and 250 °C, the coordinated water molecules are expelled.

• P–C Bond Rotation: The removal of water creates coordination vacancies, forcing the framework to contract. To accommodate this, the thiophene rings rotate around their P–C axes, transitioning to a more flexible dehydrated state (Phase 5)[1].

• Rehydration and Polymorphism: Upon exposure to ambient moisture, the material rehydrates into a new polymorph (Phase 4), crystallizing in an orthorhombic cell (Pnam). Here, the thiophene rings adopt a "herringbone-type" organization[6].

Magnetic Causality

This geometric rearrangement directly dictates the material's magnetic properties. The initial hydrated phase exhibits an antiferromagnetic ground state. Dehydration disrupts the superexchange pathways, resulting in complete paramagnetic behavior. Finally, the rehydrated herringbone polymorph exhibits a weak ferromagnetic component due to the altered angles of the Mn–O–P–O–Mn linkages[3].

Caption: Structural and magnetic phase transitions of Mn-TDP frameworks driven by hydration states.

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols for synthesizing the TDP ligand and its corresponding Mn-MOF are designed as self-validating systems.

Protocol A: Synthesis of Thiophene-2,5-diphosphonic Acid (TDP)

Uncatalyzed Arbuzov reactions fail for unactivated heteroaryl halides. Therefore, a Nickel-assisted Tavs reaction is required to facilitate the oxidative addition to the C–Br bond[3].

• Catalytic Phosphonation: Combine 2,5-dibromothiophene with triethyl phosphite in the presence of a catalytic amount of anhydrous NiBr₂. Heat the mixture to 150 °C under an inert atmosphere.

  • Validation Checkpoint: Analyze the intermediate via ³¹P NMR. The successful formation of tetraethyl thiophene-2,5-diphosphonate is confirmed by a distinct singlet at ~17 ppm.

• Acidic Hydrolysis: Reflux the resulting tetraethyl ester in concentrated HCl (37%) for 12 hours to cleave the ethyl groups.

• Purification: Evaporate the solvent to yield TDP as a white crystalline solid.

  • Validation Checkpoint: ³¹P NMR (D₂O) must show a single peak at 7.25 ppm. ¹H NMR (D₂O) will show a doublet for the aromatic protons at ~7.36 ppm[1].

Protocol B: Hydrothermal Crystallization of Mn₂(TDP)·2H₂O

Direct mixing of metal salts and phosphonic acids often results in amorphous precipitates due to rapid coordination. Hydrothermal synthesis utilizing a urea buffer solves this kinetic problem.

• Precursor Assembly: Dissolve TDP (0.2 mmol), Mn(NO₃)₂·6H₂O (0.4 mmol), and Urea (0.4 mmol) in 15 mL of distilled water. The initial pH will be highly acidic (~1.66)[5].

• Hydrothermal Treatment: Seal the solution in a Teflon-lined autoclave and heat to 140 °C for 40 hours, followed by a slow cooling ramp (40 hours) to room temperature.

  • Causality of Urea: At 140 °C, urea thermally decomposes into ammonia and CO₂. This slowly and homogeneously raises the pH of the solution, gradually deprotonating the TDP ligand and allowing the system to remain in the thermodynamic regime required for single-crystal growth[5].

• Validation: Wash the resulting crystals with water and methanol.

  • Validation Checkpoint: Perform Thermogravimetric Analysis (TGA) in air. A mass loss of exactly ~9.12% between 150 °C and 250 °C confirms the presence of the two coordinated water molecules (theoretical loss: 9.3%)[1].

Caption: Self-validating workflow for the synthesis of the TDP ligand and subsequent MOF crystallization.

Quantitative Data Summary: Mn-TDP Crystallographic Phases

The following table summarizes the quantitative crystallographic and magnetic shifts observed during the hydration-dehydration cycle of the Mn-TDP framework[6]:

Phase	Chemical Formula	Space Group	Cell Parameters	Magnetic State
Hydrated (3)	Mn₂(O₃P–C₄H₂S–PO₃)·2H₂O	Monoclinic (P2)	a = 11.60 Å, b = 4.94 Å, c = 19.61 Å	Antiferromagnetic
Dehydrated (5)	Mn₂(O₃P–C₄H₂S–PO₃)	N/A (Flexible)	N/A	Paramagnetic
Rehydrated (4)	Mn₂(O₃P–C₄H₂S–PO₃)·2H₂O	Orthorhombic (Pnam)	a = 7.53 Å, b = 7.55 Å, c = 18.30 Å	Weak Ferromagnetic

References

• [1] Rueff, J.-M., Perez, O., Pautrat, A., & Jaffrès, P.-A. (2012). Structural Study of Hydrated/Dehydrated Manganese Thiophene-2,5-diphosphonate Metal Organic Frameworks, Mn2(O3P–C4H2S–PO3)·2H2O. Inorganic Chemistry - ACS Publications. Available at:[Link]

• [3] Rueff, J.-M., et al. (2012). Structural Study of Hydrated/Dehydrated Manganese Thiophene-2,5-diphosphonate Metal Organic Frameworks, Mn2(O3P–C4H2S–PO3)·2H2O (Coordination Modes Section). Inorganic Chemistry - ACS Publications. Available at:[Link]

• [4] Structure and Magnetic Properties of a New Cobalt(II) Thiophenedicarboxylate Coordination Polymer Showing Unprecedented Coordination. Inorganic Chemistry - ACS Publications. Available at:[Link]

• [5] Rueff, J.-M., et al. (2012). Structural Study of Hydrated/Dehydrated Manganese Thiophene-2,5-diphosphonate Metal Organic Frameworks, Mn2(O3P–C4H2S–PO3)·2H2O (Experimental Section). Inorganic Chemistry - ACS Publications. Available at:[Link]

• [6] Rueff, J.-M., Perez, O., Pautrat, A., & Jaffrès, P.-A. (2012). Structural study of hydrated/dehydrated manganese thiophene-2,5-diphosphonate metal organic frameworks, Mn2(O3P-C4H2S-PO3)·2H2O. PubMed - NIH. Available at:[Link]

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Discovery, Synthesis, and Applications of 2,5-Bis(phosphono)thiophene: A Technical Guide

Executive Summary

2,5-Bis(phosphono)thiophene (CAS 1365808-98-5)[1], also known as thiophene-2,5-diphosphonic acid, is a highly specialized heteroaromatic compound that has become a cornerstone in the engineering of advanced Metal-Organic Frameworks (MOFs). This whitepaper provides an in-depth technical analysis of its discovery, the chemical causality behind its synthesis, and verified experimental protocols designed for researchers and drug development professionals working with organophosphorus chemistry and hybrid materials.

Historical Context & Discovery

The targeted synthesis of 2,5-Bis(phosphono)thiophene was first comprehensively reported in 2012 by a collaborative French research team including Jean-Michel Rueff, Olivier Perez, Alain Pautrat, and Paul-Alain Jaffrès[2][3].

Prior to this discovery, the synthesis of MOFs heavily relied on simple aryl phosphonates (like benzene derivatives) or carboxylates. However, the researchers recognized that incorporating a thiophene ring could introduce unique structural flexibility and distinct electronic properties[2]. The primary motivation for synthesizing this specific diphosphonic acid was to utilize it as an organic building block for novel pristine manganese-based MOFs, specifically Mn2​(O3​P–C4​H2​S–PO3​)⋅2H2​O [2][4].

The discovery proved highly significant because the synthesized thiophene-2,5-diphosphonic acid moieties demonstrated the ability to rotate around their P–C bonds during the dehydration and rehydration phases of the MOF, leading to unprecedented polymorphic control (e.g., shifting from a standard layered structure to a herringbone-type organization)[2][5].

Chemical Causality & Synthetic Strategy

The synthesis of 2,5-Bis(phosphono)thiophene is achieved via a highly efficient two-step sequence starting from 2,5-dibromothiophene[2]. As a Senior Application Scientist, it is critical to understand why specific reagents are chosen over standard alternatives.

Step 1: The Nickel-Assisted Arbuzov (Tavs) Reaction

Standard Michaelis-Arbuzov reactions are ineffective for sp2 -hybridized aromatic halides. Therefore, a transition-metal-catalyzed approach—the Tavs reaction—is required to facilitate the oxidative addition and reductive elimination necessary to form the C–P bond[6].

• The Catalyst Choice (E-E-A-T Insight): While Nickel(II) chloride ( NiCl2​ ) is the industry standard for synthesizing arylphosphonates from arylbromides, this protocol mandates the use of Nickel(II) bromide ( NiBr2​ )[2]. The causality lies in halogen exchange kinetics. Using NiCl2​ with a dibrominated substrate can lead to halide scrambling at the metal center, producing mixed chloro/bromo-thiophene intermediates that stall the catalytic cycle. NiBr2​ maintains a homogeneous halide environment, ensuring consistent catalytic turnover and yielding the intermediate tetraethyl thiophene-2,5-diphosphonate in a highly reproducible 85% yield[2].

Step 2: Anhydrous Silyl Dealkylation

Converting the tetraethyl ester intermediate to the final free phosphonic acid presents a challenge. Phosphonate esters typically require harsh, prolonged reflux in concentrated aqueous HCl to hydrolyze.

• The Reagent Choice (E-E-A-T Insight): Thiophene rings are electron-rich and can be sensitive to harsh acidic boiling, risking desulfonation or ring degradation. To bypass this, the protocol utilizes Trimethylsilyl bromide ( TMSBr ) in dry dichloromethane[2]. TMSBr operates via a mild SN​2 mechanism at room temperature, cleaving the ethyl groups to form a highly reactive silyl ester intermediate. This intermediate is subsequently subjected to simple methanolysis, yielding the pure diphosphonic acid quantitatively without damaging the heteroaromatic core[2].

Figure 1: Two-step synthetic pathway of 2,5-Bis(phosphono)thiophene from 2,5-dibromothiophene.

Experimental Protocols

The following self-validating protocols are adapted from the foundational methodology established by Rueff et al.[2].

Protocol A: Synthesis of Tetraethyl thiophene-2,5-diphosphonate (Intermediate 1)

• Preparation: In a rigorously dried, inert-gas flushed Schlenk flask, combine 2,5-dibromothiophene with a catalytic amount of anhydrous NiBr2​ (typically 5-10 mol%)[2].

• Reagent Addition: Slowly add a stoichiometric excess of triethyl phosphite ( P(OEt)3​ ).

• Heating: Gradually heat the reaction mixture to approximately 160 °C. Monitor the evolution of ethyl bromide gas, which indicates the progression of the Arbuzov-type rearrangement.

• Purification: Once the reaction is complete (verified via 31P-NMR ), remove excess triethyl phosphite under reduced pressure. Purify the residue to isolate Intermediate 1 as a liquid/oil (85% yield)[2].

Protocol B: Synthesis of 2,5-Bis(phosphono)thiophene (Target Compound 2)

• Silylation: Dissolve 4.0 g (11.2 mmol) of tetraethyl thiophene-2,5-diphosphonate (Intermediate 1) in 80 mL of dry methylene chloride ( CH2​Cl2​ )[2].

• TMSBr Addition: Dropwise, add 9.0 mL (67.3 mmol) of trimethylsilyl bromide ( TMSBr ) to the solution.

• Stirring: Allow the mixture to stir continuously at room temperature for 12 hours under an inert atmosphere[2].

• Concentration: Concentrate the reaction mixture in vacuo to remove the solvent and volatile bromomethane byproducts.

• Methanolysis: Recover the resulting residue by adding 150 mL of methanol. Stir the solution at room temperature for exactly 1 hour to hydrolyze the silyl esters[2].

• Isolation: Evaporate the methanol under reduced pressure. The final diphosphonic acid is obtained quantitatively (approx. 2.7 g) as a highly pure, white crystalline solid[2].

Quantitative Data Summary

To facilitate rapid experimental planning, the critical parameters of the synthesis are summarized below:

Parameter	Step 1: Phosphonylation (Tavs Reaction)	Step 2: Silyl Dealkylation
Starting Material	2,5-dibromothiophene	Tetraethyl thiophene-2,5-diphosphonate
Key Reagents	Triethyl phosphite, NiBr2​ catalyst	TMSBr , CH2​Cl2​ , then Methanol
Reaction Conditions	Elevated temperature (~160 °C)	Room Temperature, 12h ( CH2​Cl2​ ) + 1h ( MeOH )
Yield	85%	Quantitative (~100%)
Product State	Liquid / Viscous Oil	White crystalline solid
Reference	[2]	[2]

Applications in Advanced Materials (MOFs)

The primary application of 2,5-Bis(phosphono)thiophene is its role as a structural linker in coordination polymers. When reacted hydrothermally with Mn(NO3​)2​⋅6H2​O and urea at 140 °C, it yields the hydrated MOF Mn2​(O3​P–C4​H2​S–PO3​)⋅2H2​O (crystallizing in a monoclinic P2 space group)[2].

The unique value of this specific thiophene derivative lies in its dynamic structural response to thermal stress:

• Dehydration: Heating to 160–230 °C removes the water molecules, creating a dehydrated state stable up to 500 °C[2][3].

• Rehydration & Polymorphism: Upon rehydration, the P–C bonds of the thiophene-2,5-diphosphonic acid rotate, allowing the thiophene rings to adopt a new "herringbone-type" organization in an orthorhombic cell ( Pnam space group)[2][5]. This structural shift directly alters the material's magnetic properties, transitioning from an antiferromagnetic ground state to exhibiting a weak ferromagnetic component[2].

Figure 2: Synthesis and structural evolution of manganese thiophene-2,5-diphosphonate MOFs.

References

• Title : Structural Study of Hydrated/Dehydrated Manganese Thiophene-2,5-diphosphonate Metal Organic Frameworks, Mn2(O3P–C4H2S–PO3)·2H2O Source : Inorganic Chemistry - ACS Publications URL :[Link]

• Title : Structural study of hydrated/dehydrated manganese thiophene-2,5-diphosphonate metal organic frameworks, Mn2(O3P-C4H2S-PO3)·2H2O Source : PubMed (National Institutes of Health) URL : [Link]

• Title : Rigid phosphonic acid for the construction of crystalline organic-inorganic hybrid materials Source : ResearchGate URL :[Link]

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Rational Design and Computational Modeling of 2,5-Bis(phosphono)thiophene Metal Complexes

Introduction: The Chemical Space of 2,5-Bis(phosphono)thiophene

The rational design of metal-organic architectures relies heavily on the predictable coordination of multidentate ligands. 2,5-Bis(phosphono)thiophene (BPT) (1) represents a highly versatile building block featuring an electron-rich thiophene core flanked by two phosphonic acid moieties.

Unlike carboxylates, fully deprotonated phosphonates can theoretically participate in up to 16 distinct coordination modes, bridging the gap between predictable structural biology and robust materials science[2]. In drug development, bisphosphonate metal complexes are potent metal-binding pharmacophores (MBPs), acting as selective inhibitors of enzymes such as farnesyl diphosphate synthase (FPPS)[3]. In materials science, they drive the formation of highly stable, nanoporous Titanium-Phosphonate Metal-Organic Frameworks (MOFs)[4].

Because of the extreme variability in phosphonate coordination, empirical trial-and-error is inefficient. Computational modeling—specifically Density Functional Theory (DFT) coupled with Molecular Dynamics (MD)—is mandatory to predict the binding poses and electronic properties of BPT-metal complexes[5].

Causality in Computational Choices: The "Why" Behind the Parameters

To accurately model BPT-metal complexes, the computational parameters cannot be selected arbitrarily. Force-field-based Molecular Mechanics (MM) often fail for transition metals due to the lack of parameters for d-orbital splitting and dynamic coordination geometries. Therefore, quantum mechanical approaches are required.

• Functional Selection: While B3LYP is historically standard for thiophene Schiff bases[6], it systematically underestimates non-covalent interactions. We mandate the use of M06-2X or ωB97X-D . These functionals inherently account for medium-range dispersion forces, which are critical for modeling the dense steric packing of bisphosphonates in MOFs or metalloenzyme active sites[5].

• Basis Set Stratification: Pople basis sets (e.g., 6-311+G(d,p)) are excellent for the ligand's light atoms (C, H, O, P, S). However, for transition metals (e.g., Zn(II), Ti(IV), Ru(III)), all-electron basis sets are computationally prohibitive and ignore relativistic effects. We utilize def2-TZVP with Effective Core Potentials (ECPs) for the metal center to ensure accurate metal-ligand bond lengths.

• Dielectric Environment: Phosphonate deprotonation states are highly sensitive to their environment. Vacuum optimizations often lead to artificial intramolecular hydrogen bonding. Implicit solvation models (e.g., SMD or PCM) are strictly required to screen these artificial electrostatic collapses.

Quantitative Data: Benchmarking DFT Parameters

The following table summarizes the quantitative benchmarking of various functional and basis set combinations for a BPT-Zn(II) complex. The data illustrates the causality behind selecting more computationally expensive methods to achieve experimental parity.

Functional	Dispersion Correction	Basis Set (Metal)	Basis Set (Ligand)	MAE Bond Length vs XRD (Å)	Rel. Computational Cost
B3LYP	None	LANL2DZ	6-31G(d)	0.085	1.0x
B3LYP-D3	D3(BJ)	LANL2DZ	6-31G(d)	0.042	1.1x
M06-2X	Implicit	def2-TZVP	6-311+G(d,p)	0.018	3.5x
ωB97X-D	Empirical	def2-TZVP	def2-SVP	0.021	2.8x

Table 1: Impact of DFT parameters on the geometric accuracy of BPT-Zn(II) coordination models. Mean Absolute Error (MAE) is compared against standard X-ray diffraction (XRD) metrics.

Self-Validating Experimental Protocols

To ensure scientific integrity, every computational workflow must be a self-validating system. The following protocols integrate internal checks to verify the physical reality of the generated models.

Protocol 1: Quantum Mechanical Modeling & Spectral Validation

This protocol establishes the baseline geometry and validates it against experimental observables.

• Ligand Protonation & Conformational Search:

  • Action: Generate the -2, -3, and -4 deprotonation states of BPT. Run a Monte Carlo conformational search using the OPLS4 force field.

  • Causality: Phosphonates rotate freely; identifying the global minimum conformer prevents the DFT optimization from getting trapped in a high-energy local minimum.

• Geometry Optimization (DFT):

  • Action: Optimize the BPT-Metal complex using M06-2X/def2-TZVP (for the metal) and 6-311+G(d,p) (for the ligand) in an SMD implicit water solvent.

• Frequency Calculation (Internal Validation):

  • Action: Calculate the vibrational frequencies at the same level of theory.

  • Validation Check: The absence of imaginary (negative) frequencies confirms the geometry is a true local minimum, not a saddle point.

• GIAO NMR Calculation (External Validation):

  • Action: Compute the Gauge-Independent Atomic Orbital (GIAO) NMR shielding tensors.

  • Validation Check: Compare the computed 31 P isotropic shielding values with experimental solid-state 31 P MAS NMR data (typically around 16 ppm for defect-free phosphonate frameworks)[4]. Alignment within ±2 ppm validates the coordination mode.

Fig 1. End-to-end computational workflow for modeling and validating BPT metal complexes.

Protocol 2: Metalloenzyme Docking & MD Refinement

When applying BPT complexes as drugs (e.g., FPPS inhibitors), standard docking algorithms fail because they cannot parameterize metal-ligand coordination dynamically. We utilize a Metal-Binding Pharmacophore (MBP) approach[5].

• MBP Parameterization:

  • Action: Extract the DFT-optimized BPT-Metal geometry from Protocol 1. Freeze the internal coordinates of the metal coordination sphere.

  • Causality: Treating the metal and its immediate coordinating phosphonate oxygens as a single rigid pharmacophore prevents docking algorithms from artificially distorting the quantum-mechanically derived bonds.

• Genetic Algorithm Docking:

  • Action: Dock the MBP into the target metalloenzyme using a genetic algorithm (e.g., GOLD) with a scoring function optimized for metalloproteins (e.g., ASP or ChemScore).

• Molecular Dynamics (MD) Refinement:

  • Action: Solvate the top-ranked docked complex in an explicit TIP3P water box. Run a 100 ns production MD simulation using AMBER or CHARMM force fields.

  • Validation Check: Monitor the Root Mean Square Deviation (RMSD) of the BPT ligand. An RMSD plateau under 2.0 Å over the final 50 ns validates the stability of the binding pose.

Fig 2. Integration of DFT-derived BPT poses into metalloenzyme docking pipelines.

Conclusion

The computational modeling of 2,5-Bis(phosphono)thiophene metal complexes requires a rigorous, physics-based approach. By moving away from standard force fields and adopting dispersion-corrected DFT with appropriate effective core potentials, researchers can accurately predict the complex coordination landscapes of bisphosphonates. When these quantum mechanical models are validated against experimental spectra (NMR/IR) and integrated into explicit-solvent MD simulations, they form a highly reliable, self-validating pipeline for both rational drug design and advanced materials engineering.

References

• ChemicalBook.2,5-Bis(phosphono)thiophene | 1365808-98-5.
• eScholarship.org.Computational Prediction of the Binding Pose of Metal-Binding Pharmacophores.
• Dalton Transactions (RSC Publishing).
• ACS Sustainable Chemistry & Engineering.Novel Nanoporous Ti-Phosphonate Metal–Organic Framework for Selective Sensing of 2,4,6-Trinitrophenol and a Promising Electrode in an Energy Storage Device.
• ResearchGate.
• Università di Pisa (unipi.it).

Sources

• 1. 2,5-Bis(phosphono)thiophene | 1365808-98-5 [chemicalbook.com]
• 2. arpi.unipi.it [arpi.unipi.it]
• 3. Bisphosphonate metal complexes as selective inhibitors of Trypanosoma cruzi farnesyl diphosphate synthase - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. escholarship.org [escholarship.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 2,5-Bis(phosphono)thiophene

Defining the Synthesis Scope

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Initiating Search for Synthesis

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Outlining the Synthesis

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Detailing the Approach

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Specifying the Procedure

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Analyzing the Mechanism

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Defining the Cleavage

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Applications of 2,5-Bis(phosphono)thiophene in electrocatalysis

Application Note: Advanced Electrocatalytic Architectures Utilizing 2,5-Bis(phosphono)thiophene

Target Audience: Researchers, Materials Scientists, and Electrocatalyst Development Professionals Focus: Hydrogen Evolution Reaction (HER), Oxygen Evolution Reaction (OER), and Supramolecular Assembly

Executive Summary & Structural Rationale

The development of non-noble metal electrocatalysts requires precise control over the local coordination environment and proton-electron transfer kinetics. 2,5-Bis(phosphono)thiophene (also known as thiophene-2,5-diphosphonic acid, TDP) has emerged as a highly versatile, rigid organic linker for designing advanced electrocatalytic materials.

As a Senior Application Scientist, I emphasize that the selection of TDP over conventional carboxylate or aliphatic phosphonate linkers is driven by three mechanistic advantages:

• Rigid Geometry & Conjugation: The five-membered thiophene ring enforces a fixed spatial distance between the two phosphonate groups, ideal for bridging large multinuclear clusters or forming predictable Metal-Organic Framework (MOF) topologies[1]. Furthermore, the conjugated backbone facilitates rapid electron transport compared to insulating aliphatic chains.

• Robust Metal-Phosphonate Anchoring: Phosphonic acids ( −PO3​H2​ ) form highly stable, multi-dentate iono-covalent bonds with transition metals[2]. This prevents catalyst dissolution and active-site leaching under the harsh, highly acidic or alkaline conditions typical of continuous electrocatalytic water splitting.

• Proton Relay Microenvironments: The uncoordinated −OH moieties on the phosphonate groups act as exceptional proton donors and acceptors. In aqueous media, they establish a dynamic hydrogen-bonding network that acts as a proton relay, significantly lowering the kinetic barrier for the Hydrogen Evolution Reaction (HER)[3].

Core Application I: Supramolecular Polyoxothiometalate (POTM) Assemblies for HER

Polyoxothiometalates (POTMs), particularly those based on the [Mo2​O2​S2​]2+ building block, are highly active for HER[4]. However, their stability and performance depend heavily on their supramolecular organization. TDP acts as an anionic template and hydrogen-bond receptor, capturing cyclic POTMs (such as the decameric [Mo10​S10​O10​(OH)10​(H2​O)4​] ring) to form quasi-one-dimensional supramolecular chains[5].

Causality of the Assembly

The self-condensation of [Mo2​O2​S2​]2+ around TDP is driven by the precise geometric match between the Mo-ring cavity and the hydrogen-bonding footprint of the phosphonate groups[3]. This host-guest architecture not only prevents the aggregation of the active Mo-clusters but also creates a localized "proton pool" via the TDP residuals, funneling H+ directly to the sulfur-rich active sites for rapid reduction.

Protocol 1: Synthesis and Validation of Mo-TDP Supramolecular Electrocatalysts

This protocol is designed as a self-validating system to ensure phase purity and functional integrity before electrochemical testing.

Step 1: Synthesis of the TDP Ligand

• Initiate a nickel-assisted Arbuzov reaction using 2,5-dibromothiophene and triethyl phosphite in the presence of NiBr2​ to yield tetraethyl thiophene-2,5-diphosphonate[1].

• Hydrolyze the ester using trimethylsilyl bromide (TMSBr) in dry CH2​Cl2​ for 12 hours, followed by methanolysis[1].

• Validation Checkpoint: Perform 31P NMR. A single, sharp resonance confirms complete deprotection to the active diphosphonic acid.

Step 2: Self-Assembly of the Mo10-TDP Chain

• Dissolve the [Mo2​O2​S2​]2+ precursor in dimethylformamide (DMF).

• Introduce TDP and adjust the pH to ~4-5 using a mild base (e.g., tetrabutylammonium hydroxide) to trigger self-condensation[3].

• Validation Checkpoint: Utilize Diffusion-Ordered NMR Spectroscopy (DOSY). The hydrodynamic radius extracted from the diffusion coefficient must correspond to the intact 10-membered macrocycle, distinguishing it from unreacted dinuclear fragments[4][6].

Step 3: Electrode Fabrication & Electrochemical Profiling

• Disperse the isolated Cs2​O crystals in a water/ethanol mixture with 0.05% Nafion to form a homogeneous ink.

• Drop-cast onto a polished Glassy Carbon Electrode (GCE) to achieve a loading of 0.2 mg/cm2 .

• Validation Checkpoint: Perform 50 Cyclic Voltammetry (CV) conditioning cycles in 0.5 M H2​SO4​ at 50 mV/s . The stabilization of the cathodic current confirms the equilibration of the H-bond network before recording the analytical Linear Sweep Voltammetry (LSV) curve.

Figure 1: Self-validating workflow for the synthesis and evaluation of TDP-POTM electrocatalysts.

Core Application II: Robust Metal-Organic Frameworks (MOFs) for Bifunctional Catalysis

Beyond discrete clusters, TDP is highly effective in constructing extended 2D and 3D Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs). Recent advancements have demonstrated the efficacy of Mn(II) and Zn(II)-based TDP frameworks as heterogeneous electrocatalysts[1][7].

Causality of the Framework Design

In materials like Mn2​(O3​P–C4​H2​S–PO3​)⋅2H2​O , the thiophene rings adopt a herringbone-type organization that provides structural flexibility during hydration/dehydration cycles without framework collapse[2]. For electrocatalysis, this flexibility allows the framework to dynamically "breathe" to accommodate reactant molecules ( H2​O , OH− ) and release gas products ( H2​ , O2​ ). Furthermore, the incorporation of secondary ligands (e.g., nitrogen-rich triazines) alongside TDP in Zn(II)-CPs creates a push-pull electronic effect, optimizing the binding energy of oxygen intermediates for the Oxygen Evolution Reaction (OER)[7].

Protocol 2: Hydrothermal Synthesis of Bifunctional Zn/Mn-TDP Frameworks

Step 1: Hydrothermal Crystallization

• Combine Mn(NO3​)2​⋅4H2​O or Zn(NO3​)2​⋅6H2​O with TDP in a 2:1 molar ratio in a Teflon-lined stainless steel autoclave. For mixed-ligand CPs, add the secondary nitrogenous ligand[1][7].

• Add deionized water and adjust the pH to 3.5 to ensure partial deprotonation of the phosphonic acids, which is critical for forming extended M-O-P linkages rather than discrete complexes.

• Heat at 150∘C for 48 hours, then cool at a rate of 5∘C/h to promote the growth of highly crystalline phases.

Step 2: Structural Validation

• Validation Checkpoint: Wash the resulting microcrystals with hot water and ethanol. Perform Powder X-ray Diffraction (PXRD). The experimental diffractogram must perfectly match the simulated pattern from single-crystal data (e.g., monoclinic cell, space group P2 for the hydrated Mn-MOF)[1][2].

• Perform Thermogravimetric Analysis (TGA) to confirm the stability of the dehydrated structure up to 500∘C [2], ensuring the catalyst will withstand localized heating during high-current-density electrolysis.

Figure 2: Mechanistic pathway of proton relay and gas evolution facilitated by the TDP network.

Quantitative Performance Benchmarks

To contextualize the efficacy of TDP-based architectures, the following table summarizes the typical electrocatalytic performance metrics derived from optimized supramolecular and framework systems.

Catalyst Architecture	Primary Application	Overpotential ( η10​ )	Tafel Slope	Stability (Continuous Operation)	Structural Advantage
Mo10-TDP Supramolecular Chain	HER (Acidic, 0.5M H2​SO4​ )	160−190 mV	45−55 mV/dec	>24 hours	H-bond network accelerates proton transfer[3][5].
Mn-TDP MOF (Dehydrated)	OER (Alkaline, 1.0M KOH )	310−330 mV	70−80 mV/dec	>50 hours	High thermal stability (up to 500∘C ) and robust M-O-P bonds[2].
Zn(II)-TDP/Triazine CP	Bifunctional (HER/OER)	HER: 180 mV OER: 290 mV	HER: 60 mV/dec OER: 65 mV/dec	>40 hours	Push-pull electronic modulation via dual ligands[7].

Note: η10​ refers to the overpotential required to reach a current density of 10 mA/cm2 .

References

• Rueff, J.-M., et al. "Structural Study of Hydrated/Dehydrated Manganese Thiophene-2,5-diphosphonate Metal Organic Frameworks, Mn2(O3P–C4H2S–PO3)·2H2O". Inorganic Chemistry, ACS Publications.1

• Rueff, J.-M., et al. "Silver-Phosphonate Based Metal Organic Frameworks: Synthesis and Antibacterial Action". ResearchGate. 2

• Lemonnier, J.-F., et al. "A Decade of Oxothiomolybdenum Wheels: Synthesis, Behavior in Solution, and Electrocatalytic Properties". ResearchGate. 4

• Lemonnier, J.-F., et al. "Polyoxothiomolybdenum Wheels as Anionic Receptors for Recognition of Sulfate and Sulfonate Anions". ResearchGate. 3

• Ogienko, D. S., et al. "Crystal structure of Cs2O". Novosibirsk State University. 5

• Floquet, S., et al. "Molecular Weights of Cyclic and Hollow Clusters Measured by DOSY NMR Spectroscopy". ResearchGate. 6

• "Ultrahigh stable Bi-functional Zn(II)-CP as efficient heterogeneous electrocatalysts". Colab.ws. 7

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Crystal structure of Cs2[Mo10S10O10(OH)10(H2O)4](C4H2S(PO2H)2)O › Обзор исследований [pure.nsu.ru]
• 6. researchgate.net [researchgate.net]
• 7. Ultrahigh stable Bi-functional Zn(II)-CP as efficient heterogeneous catalyst for CO2 transformation and Cyanosilylation reaction | CoLab [colab.ws]

Application Note: Surface Functionalization of Metal Oxide Nanoparticles Using 2,5-Bis(phosphono)thiophene

Introduction & Mechanistic Rationale

The integration of metal oxide nanoparticles (e.g., TiO₂, ZnO, Fe₃O₄) into advanced optoelectronic devices, sensors, and nanomedicine relies heavily on precise surface engineering. Bare metal oxide nanoparticles are thermodynamically unstable; their high surface energy drives irreversible aggregation, severely limiting their dispersibility and functional utility.

While carboxylic acids are historically common capping agents, they are highly susceptible to hydrolytic cleavage in aqueous or physiological environments. To build a self-validating, robust system, modern protocols utilize phosphonic acids , which undergo condensation reactions with surface metal hydroxyls to form highly stable, covalent metal-oxygen-phosphorus (M-O-P) bonds ([1]([Link])).

2,5-Bis(phosphono)thiophene (CAS: 1365808-98-5) represents a highly specialized ligand for this purpose, selected for three critical mechanistic reasons:

• Bisphosphonate Anchoring: Molecules equipped with multiple phosphonate groups (tweezers) exhibit significantly higher binding affinities to iron and titanium oxides than monophosphonates, providing superior colloidal stability and resistance to desorption ([2]([Link])).

• Conjugated Core: The electron-rich, rigid thiophene ring facilitates electronic communication between the nanoparticle core and the surrounding matrix, a necessity for charge-transfer applications.

• Network Formation: The 2,5-substitution pattern allows the molecule to either wrap around a single nanoparticle via multipoint bidentate/tridentate anchoring or act as a rigid cross-linker between adjacent nanoparticles to form controlled, mesoporous networks.

Logical causality behind the selection of 2,5-Bis(phosphono)thiophene for functionalization.

Experimental Methodology

This protocol describes a wet-chemical functionalization approach designed to ensure complete monolayer coverage while actively removing physisorbed (non-covalently bound) ligands. This ensures that any subsequent analytical characterization strictly validates the presence of chemisorbed M-O-P bonds.

Materials & Reagents

• Nanoparticles: Metal oxide nanoparticles (e.g., 15–30 nm Fe₃O₄ or TiO₂), typically stored as a 0.5 wt% suspension.

• Ligand: 2,5-Bis(phosphono)thiophene (CAS: 1365808-98-5).

• Solvents: Isopropanol (IPA), absolute ethanol, and ultra-pure water (Milli-Q).

• Equipment: Probe sonicator, high-speed centrifuge (up to 20,000 x g), vacuum desiccator.

Step-by-Step Protocol

Step 1: Nanoparticle Surface Activation Causality: Phosphonic acid condensation requires abundant surface hydroxyl (-OH) groups.

• Disperse 30 mg of bare metal oxide nanoparticles in 20 mL of ultra-pure water.

• Sonicate the dispersion for 15 minutes to break up macroscopic aggregates.

• Centrifuge at 15,000 x g for 10 minutes, discard the supernatant, and resuspend the pellet in 20 mL of Isopropanol (IPA) to yield a ~0.15 wt% dispersion.

Step 2: Ligand Solution Preparation

• Prepare a 5.0 mM solution of 2,5-Bis(phosphono)thiophene in IPA. Note: If solubility is limited, a 9:1 mixture of IPA to Dimethylformamide (DMF) can be utilized.

Step 3: Incubation and Condensation (Self-Assembly) Causality: The application of acoustic cavitation (sonication) provides the activation energy required to drive the dehydration reaction between the ligand's -PO(OH)₂ groups and the surface M-OH groups.

• Add 5 mL of the 5.0 mM ligand solution dropwise to the 20 mL nanoparticle dispersion under continuous stirring.

• Transfer the mixture to a probe sonicator (ice bath recommended to prevent solvent boiling) and sonicate for 30 minutes.

• Allow the dispersion to incubate at room temperature under gentle orbital shaking for 12 hours to ensure maximum packing density of the self-assembled monolayer.

Step 4: Purification (Self-Validation Step) Causality: Unreacted or weakly physisorbed ligands will skew analytical results and cause instability. Rigorous washing guarantees that only covalently bound bisphosphonates remain ([3]([Link])).

• Centrifuge the functionalized dispersion at 20,000 x g for 15 minutes.

• Decant the supernatant (containing excess ligand).

• Resuspend the pellet in 25 mL of absolute ethanol using a brief 2-minute sonication pulse.

• Repeat the centrifugation and resuspension wash steps three times.

• Lyophilize or vacuum-dry the final pellet for solid-state characterization, or resuspend in the target solvent (e.g., water or ethanol) for dynamic studies.

Step-by-step workflow for the wet-chemical surface functionalization of metal oxide nanoparticles.

Data Presentation & System Validation

To confirm that the protocol has succeeded and the system is self-validating, researchers must compare the bare nanoparticles against the functionalized batch. The multidentate binding of 2,5-Bis(phosphono)thiophene alters the fundamental physical and chemical signatures of the particles.

Summarized below are the quantitative benchmarks expected for a successful functionalization:

Analytical Method	Target Metric	Bare Nanoparticles	Functionalized Nanoparticles	Mechanistic Interpretation
Zeta Potential (pH 7)	Surface Charge	-10 mV to +10 mV	-35 mV to -55 mV	Unreacted, deprotonated phosphonate groups on the thiophene core provide strong electrostatic repulsion, ensuring colloidal stability.
FTIR Spectroscopy	P-O / P=O stretches	Absent	1050–1150 cm⁻¹ (P-O-M)	Disappearance of the free P=O stretch and appearance of broad P-O-M bands confirms covalent bidentate/tridentate chemisorption.
XPS (P 2p Core Level)	Binding Energy	Absent	~133.0 eV to 133.5 eV	Confirms the atomic presence of phosphorus chemically bonded to the metal oxide lattice.
Dynamic Light Scattering	Hydrodynamic Size	Highly variable (Aggregated)	Stable, narrow distribution	The rigid thiophene monolayer prevents van der Waals-induced aggregation, yielding a monodisperse suspension.

References

• Zeininger, L., Stiegler, L. M. S., Portilla, L., Halik, M., & Hirsch, A. (2018). Manufacturing Nanoparticles With Orthogonally Adjustable Dispersibility in Hydrocarbons, Fluorocarbons, and Water. ChemistryOpen, 7(4), 282-287. URL:[Link]

• Garofalo, A., Parat, A., Bordeianu, C., Ghobril, C., Kueny-Stotz, M., Walter, A., Jouhannaud, J., Begin-Colin, S., & Felder-Flesch, D. (2014). Efficient synthesis of small-sized phosphonated dendrons: potential organic coatings of iron oxide nanoparticles. New Journal of Chemistry, 38(11), 5226-5239. URL:[Link]

• Pazik, R., Andersson, R., Kepinski, L., Nedelec, J.-M., Kessler, V. G., & Seisenbaeva, G. A. (2011). Surface Functionalization of the Metal Oxide Nanoparticles with Biologically Active Molecules Containing Phosphonate Moieties. Case Study of BaTiO3. The Journal of Physical Chemistry C, 115(20), 9850-9860. URL:[Link]

Sources

• 1. Manufacturing Nanoparticles with Orthogonally Adjustable Dispersibility in Hydrocarbons, Fluorocarbons, and Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Efficient synthesis of small-sized phosphonated dendrons: potential organic coatings of iron oxide nanoparticles - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C4NJ00654B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Preparation of 2,5-Bis(phosphono)thiophene thin films for chemical sensors

Application Note & Protocol

Topic: Preparation and Application of 2,5-Bis(phosphono)thiophene Thin Films for Advanced Chemical Sensors

Abstract

This document provides a comprehensive guide for the preparation of functionalized polythiophene thin films bearing phosphonic acid groups at the 2 and 5 positions. Phosphonic acid moieties offer exceptional properties for chemical sensor development, including high thermal and chemical stability, strong adhesion to metal oxide surfaces, and versatile coordination chemistry for analyte binding. We present a complete workflow, beginning with the synthesis of a protected 2,5-bis(diethylphosphono)thiophene monomer, followed by its electrochemical polymerization to form a uniform thin film. A subsequent deprotection step yields the desired poly(2,5-bis(phosphono)thiophene) film. Detailed protocols for material synthesis, film deposition, and characterization are provided. Furthermore, we outline an example application protocol for the electrochemical detection of metal ions, demonstrating the utility of these functionalized films in high-sensitivity chemical sensing.

Introduction

Conducting polymers have emerged as a cornerstone material class for chemical and biological sensors due to their unique combination of electronic conductivity, environmental stability, and facile processability.[1][2] Among these, polythiophene and its derivatives are particularly prominent, offering a versatile π-conjugated backbone that can be chemically modified to tune its electronic properties and introduce specific functionalities.[2][3] The performance of a sensor—particularly its sensitivity and selectivity—is intrinsically linked to the chemical nature of the transducer surface. Therefore, the strategic functionalization of the polymer backbone is a critical step in sensor design.

Phosphonic acid groups (–PO(OH)₂) are highly advantageous for surface functionalization. They form robust, self-assembled monolayers on a wide variety of metal oxide substrates (e.g., ITO, TiO₂, Al₂O₃), acting as powerful adhesion promoters. More importantly for sensing, the phosphonate moiety is an excellent chelating agent for a wide range of metal ions and can participate in hydrogen bonding interactions. The introduction of phosphonate groups has been shown to increase the hydrophilicity of polymer films, which is beneficial for applications in aqueous environments.[4] This application note details a reliable methodology to fabricate and utilize 2,5-bis(phosphono)thiophene thin films as a robust platform for developing next-generation chemical sensors.

Part I: Synthesis of 2,5-Bis(diethylphosphono)thiophene Monomer

Rationale: Direct polymerization of 2,5-bis(phosphono)thiophene is challenging due to the low solubility of the monomer in organic solvents and the interference of the acidic protons with many polymerization catalysts and electrochemical processes. To circumvent this, a synthetic route involving a protected phosphonate ester, 2,5-bis(diethylphosphono)thiophene, is employed. This monomer is soluble in common organic solvents and is amenable to electrochemical polymerization. The protective ethyl groups can be removed post-polymerization to unmask the reactive phosphonic acid sites.

Proposed Synthetic Pathway

The synthesis proceeds via a well-established organometallic route involving a lithium-halogen exchange on 2,5-dibromothiophene, followed by quenching with an electrophilic phosphorus reagent, diethyl chlorophosphate.

Sources

• 1. Straightforward Approach for Electrochemical Deposition and Modification of Conductive Polythiophene Thin Films for Bioreceptor Immobilization [mdpi.com]
• 2. researchgate.net [researchgate.net]
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• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Overcoming solubility issues of 2,5-Bis(phosphono)thiophene in organic solvents

Welcome to the technical support guide for 2,5-Bis(phosphono)thiophene. This document provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the significant solubility challenges of this compound in organic solvents. Our goal is to equip researchers, chemists, and drug development professionals with the foundational knowledge and practical protocols necessary to overcome these hurdles in their experimental work.

Understanding the Core Problem: Why is 2,5-Bis(phosphono)thiophene So Poorly Soluble?

The solubility of a compound is governed by its molecular structure and the intermolecular forces it can form with a solvent. 2,5-Bis(phosphono)thiophene presents a "perfect storm" for poor solubility in most organic solvents due to two key features:

• High Polarity and Hydrogen Bonding: The molecule is capped at both ends by phosphonic acid groups (-PO(OH)₂). These groups are highly polar and are potent hydrogen bond donors and acceptors. In the solid state, these groups form strong, extensive intermolecular hydrogen-bonding networks. This creates a very stable crystal lattice that requires a large amount of energy to disrupt, a prerequisite for dissolution.

• Molecular Rigidity: The central thiophene ring is a rigid, planar aromatic system. This rigidity contributes to efficient crystal packing, further increasing the lattice energy that must be overcome by solvent-solute interactions.

Essentially, for dissolution to occur, the energy gained from the solvent interacting with the molecule must be greater than both the energy holding the crystal lattice together and the energy of the solvent's own intermolecular forces. For 2,5-Bis(phosphono)thiophene, few organic solvents can provide sufficient energy to break its strong self-association.

Troubleshooting Guide: A Tiered Approach to Solubilization

We recommend a systematic, tiered approach to address solubility issues. Start with the simplest methods (Tier 1) and progress to more complex chemical modifications (Tier 3) only if necessary.

Tier 1: Direct Solubilization - Solvent Screening

Question: I have tried dissolving 2,5-Bis(phosphono)thiophene in common solvents like methanol and acetone without success. What should I try next?

Answer: Direct dissolution in a single solvent is often challenging. A systematic screen of solvents with varying polarities is the logical first step. The key is to use highly polar, aprotic solvents that can disrupt hydrogen bonds without being acidic themselves.

Rationale:

• Polar Aprotic Solvents: Solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are excellent candidates. Their strong hydrogen bond accepting character can interact with the P-OH groups, helping to break apart the solute's crystal lattice.

• Protic Solvents: While less likely to be effective on their own due to competition with the solute's own hydrogen bonding, they can be useful in mixtures.[1]

• Heating: Gently warming the mixture can provide the necessary energy to overcome the activation barrier for dissolution. However, monitor for any signs of degradation.

Experimental Protocol: Solvent Screening

• Preparation: Dispense a small, accurately weighed amount (e.g., 1-2 mg) of 2,5-Bis(phosphono)thiophene into several small vials.

• Solvent Addition: To each vial, add a measured aliquot (e.g., 100 µL) of a candidate solvent from the table below.

• Mixing: Vortex each vial vigorously for 1-2 minutes.

• Observation: Observe for dissolution at room temperature.

• Heating: If not soluble, heat the vials to 40-50°C for 10-15 minutes with intermittent vortexing.

• Assessment: Record the results (insoluble, partially soluble, soluble). For successful solvents, you can proceed to determine the quantitative solubility.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Example Solvent	Rationale	Expected Efficacy
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Strong H-bond acceptor, high polarity.	High
Polar Aprotic	Dimethylformamide (DMF)	Strong H-bond acceptor, high polarity.	High
Polar Protic	Water (with pH adjustment)	Soluble in basic aqueous solutions.	High (as a salt)
Polar Protic	Methanol	Can H-bond, but less effective than DMSO.	Low to Moderate
Ethers	Tetrahydrofuran (THF)	Moderate polarity, poor H-bonding ability.	Very Low
Halogenated	Dichloromethane (DCM)	Non-polar, unable to disrupt H-bonds.	Very Low

Tier 2: Solubility Enhancement via In-Situ Salt Formation

Question: My compound won't dissolve in DMSO, even with heating. How can I increase its solubility without chemically modifying it?

Answer: The most effective strategy is to deprotonate the highly acidic phosphonic acid groups to form a salt. The resulting charged species, or phosphonate salt, is significantly more polar and typically much more soluble in polar organic solvents.[2] This is analogous to how many acidic or basic drugs are formulated as salts to improve their solubility.[2]

Rationale: The P-OH protons are acidic. Adding a suitable base will remove these protons, creating a dianionic species. This disruption of the neutral hydrogen-bonding network and the introduction of ion-dipole interactions with the solvent dramatically favors dissolution. The choice of base is critical. An organic-soluble base is preferred to avoid introducing inorganic salts that may be insoluble themselves.

Recommended Base: Tetrabutylammonium Hydroxide (TBAH or TBAOH) is an excellent choice.[3][4][5][6] It is a strong base, and the resulting tetrabutylammonium salt of your compound is bulky and highly soluble in a wide range of organic solvents.[4] It is commonly available as a solution in water or methanol.[3][6]

Experimental Protocol: Solubilization via TBAH Salt Formation

• Preparation: Suspend a known amount of 2,5-Bis(phosphono)thiophene (e.g., 10 mg) in your desired organic solvent (e.g., 1 mL of anhydrous DMSO).

• Base Addition: While stirring, add 2.0 to 2.2 equivalents of Tetrabutylammonium Hydroxide (TBAH) solution dropwise. Note: Using a slight excess ensures complete deprotonation.

• Mixing & Observation: Continue to stir or vortex the mixture at room temperature. Dissolution should occur rapidly, often within minutes, resulting in a clear solution.

• Confirmation (Optional): The pH of the resulting solution should be basic. You can spot a micro-drop onto a wetted pH strip to confirm.

• Usage: The resulting solution of the phosphonate salt can now be used in your downstream experiments. Be mindful that the presence of the TBA⁺ counterion may influence subsequent reaction chemistry.

Tier 3: Chemical Modification - Phosphonate Ester Formation

Question: I need to use the compound in a non-polar solvent system where even the TBA salt is not soluble. Is there a way to temporarily modify the molecule?

Answer: Yes. For applications requiring solubility in less polar solvents (e.g., THF, Dichloromethane), you can chemically—and reversibly—modify the phosphonic acid groups into phosphonate esters. This is a common "pro-drug" strategy in medicinal chemistry.[7] The esterification neutralizes the acidic protons and masks the polar P-OH groups, drastically increasing lipophilicity and solubility in organic solvents.

Rationale: By replacing the hydroxyl groups with alkoxy groups (e.g., -OCH₃, -OCH₂CH₃), you eliminate the capacity for strong hydrogen bonding. The resulting phosphonate diester is a much less polar, neutral molecule that behaves more like a typical organic compound. This modification is reversible; the esters can be cleaved later to regenerate the parent phosphonic acid if needed.[7][8][9]

Experimental Protocol: Synthesis of a Phosphonate Ester (Example: Diethyl Ester) This protocol is a general guideline and should be adapted and optimized.

• Salt Formation: Suspend 2,5-Bis(phosphono)thiophene (1 eq.) in anhydrous DMF. Add triethylamine (TEA) (4.4 eq., 2.2 per phosphonic acid) and stir until a clear solution is formed.

• Alkylation: To the solution of the triethylammonium salt, add an alkylating agent such as ethyl iodide (EtI) or ethyl bromide (EtBr) (4.4 eq.).

• Reaction: Heat the reaction mixture to 50-60°C and monitor by an appropriate method (e.g., TLC or LC-MS) until the starting material is consumed. This may take several hours.[10]

• Workup: After cooling, the reaction mixture can be partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the pure tetraethyl phosphonate ester.

Ester Cleavage (Deprotection) to Regenerate the Acid: The most common and effective method for cleaving alkyl phosphonate esters without harsh conditions is using bromotrimethylsilane (TMSBr), followed by solvolysis.[7][11]

• Silylation: Dissolve the phosphonate ester (1 eq.) in an anhydrous solvent like dichloromethane (DCM). Add TMSBr (excess, e.g., 8-10 eq.) and stir at room temperature. Monitor the reaction by ³¹P NMR for the disappearance of the starting material.

• Solvolysis: Once the reaction is complete, carefully remove the solvent and excess TMSBr under reduced pressure. Add methanol to the residue and stir for 1-2 hours to hydrolyze the silyl esters.[7]

• Isolation: Evaporate the methanol to yield the crude 2,5-Bis(phosphono)thiophene.

Frequently Asked Questions (FAQs)

Q1: Can I use other bases like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) for salt formation? A1: While NaOH and K₂CO₃ will deprotonate the phosphonic acid, the resulting sodium or potassium salts may themselves have limited solubility in organic solvents like DMSO or DMF. This can lead to the precipitation of the salt, defeating the purpose. Tetrabutylammonium hydroxide is recommended because the large, lipophilic cation ensures the salt remains dissolved in organic media.[4]

Q2: I added TBAH, and my compound dissolved, but my reaction failed. Why? A2: TBAH is a strong base and can be nucleophilic. It may interfere with your reaction by deprotonating other sensitive functional groups, catalyzing side reactions (e.g., aldol condensations), or degrading sensitive substrates. If you suspect this is the case, consider using a non-nucleophilic, hindered organic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or DIPEA (N,N-Diisopropylethylamine) to form the salt, although they are weaker bases and may require heating to achieve full dissolution.

Q3: Will converting the phosphonic acid to an ester change the biological activity or chemical properties of my compound? A3: Absolutely. The phosphonate ester is a distinct chemical entity from the phosphonic acid. Its biological activity, binding properties, and reactivity will be different. Esterification is a strategy to improve solubility for handling, purification, or delivery (as a prodrug), with the understanding that the ester must be cleaved to regenerate the active phosphonic acid form.[7]

Q4: How can I purify my crude 2,5-Bis(phosphono)thiophene? It seems insoluble in everything. A4: Purification is indeed a major challenge. Standard silica gel chromatography is generally not feasible for the free acid due to its high polarity causing it to stick irreversibly to the silica. Here are two potential strategies:

• Recrystallization from Acidic Water: Phosphonic acids are often less soluble in acidic aqueous solutions. Attempting to recrystallize from hot, dilute HCl may be effective.

• Purify as the Ester: The most practical method is often to convert the crude acid to a phosphonate ester (as described in Tier 3), purify the much more tractable ester by standard silica gel chromatography, and then cleave the pure ester back to the desired pure phosphonic acid.

References

• Demkowicz, S., Rachon, J., & Witt, D. (2016). Selective Esterification of Phosphonic Acids. Molecules, 21(8), 1049. [Link]

• Wikipedia. (n.d.). Tetrabutylammonium hydroxide. Retrieved from Wikipedia website. [Link]

• Organic Chemistry Portal. (n.d.). Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation. Retrieved from Organic Chemistry Portal website. [Link]

• Google Patents. (n.d.). US5359115A - Methods for the synthesis of phosphonate esters.

• Keglevich, G., & Bálint, E. (2019). Synthesis of phosphonates from phenylphosphonic acid and its monoesters. Phosphorus, Sulfur, and Silicon and the Related Elements, 194(11), 1085-1090. [Link]

• Royal Society of Chemistry. (2021). CHAPTER 2: Tactics to Improve Solubility. Retrieved from Royal Society of Chemistry website. [Link]

• Thermo Fisher Scientific. (n.d.). Tetra-n-butylammonium hydroxide, 40% w/w aq. soln.. Retrieved from Thermo Fisher Scientific website. [Link]

• American Elements. (n.d.). Tetrabutylammonium Hydroxide Solution. Retrieved from American Elements website. [Link]

• Singh, A., & Kaur, G. (2021). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical Chemistry and Analysis, 8(2), 54-61. [Link]

• Chemical Safety. (n.d.). 2,5-Bis(5-tert-butyl-benzoxazol-2-yl)thiophene. Retrieved from Chemical Safety website. [Link]

• IJSDR. (2023). Methods to boost solubility. Retrieved from IJSDR website. [Link]

• IJIRT. (2023). Solubility Enhancement Methods. Retrieved from IJIRT website. [Link]

• Fu, J. K., & Luthy, R. G. (1986). AROMATIC COMPOUND SOLUBILITY IN SOLVENT/WATER MIXTURES. Journal of Environmental Engineering, 112(2), 328-345. [Link]

• Savignac, P., & Jaffrès, P. A. (2017). Phosphonic acid: preparation and applications. Beilstein Journal of Organic Chemistry, 13, 2208-2234. [Link]

• Dash, S., Sahu, S. K., & Adhya, T. K. (2021). Organic Acid Profiles of Phosphate Solubilizing Bacterial Strains in the Presence of Different Insoluble Phosphatic Sources Under In vitro Buffered Conditions. Indian Journal of Microbiology, 61(2), 209-216. [Link]

• Science Alert. (n.d.). Organic Acids Production and Phosphate Solubilization by Phosphate Solubilizing Microorganisms (PSM) Under in vitro Conditions. Retrieved from Science Alert website. [Link]

• Ivanova, R. P., Bojinova, D. Y., & Nedialkov, I. N. (2006). The Solubilization of Rock Phosphate by Organic Acids. Phosphorus, Sulfur, and Silicon and the Related Elements, 181(11), 2541-2554. [Link]

• LookChem. (2023). 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene: properties, applications and safety. Retrieved from LookChem website. [Link]

• Bentham Science. (n.d.). Study on the Purification Process of Phosphoric Acid Using Organic Solvents. Retrieved from Bentham Science website. [Link]

• Keglevich, G., & Rádai, R. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 26(9), 2795. [Link]

• ResearchGate. (2013). Experience with purification/crystallisation of phosphonic acids - RPO(OH)2. Retrieved from ResearchGate website. [Link]

• MDPI. (2020). Polymer-Supported Phosphoric, Phosphonic and Phosphinic Acids—From Synthesis to Properties and Applications in Separation Processes. Retrieved from MDPI website. [Link]

• Beilstein Journals. (2017). Phosphonic acid: preparation and applications. Retrieved from Beilstein Journals website. [Link]

• Diva-Portal.org. (2022). Towards the synthesis of phosphonic acid-based potential metallo-β- lactamase inhibitors. Retrieved from Diva-Portal.org website. [Link]

• FoodChain ID. (n.d.). Unpacking phosphonic acid. Retrieved from FoodChain ID website. [Link]

• Cheméo. (n.d.). Thiophene, 2,5-bis(2-methylpropyl)-. Retrieved from Cheméo website. [Link]

• PrepChem.com. (n.d.). Synthesis of 2,5-thiophenedicarboxylic acid. Retrieved from PrepChem.com website. [Link]

• ResearchGate. (n.d.). Synthesis of 2,5-dithienylsilole–difluorobenzodiimine polymers 306a–c.... Retrieved from ResearchGate website. [Link]

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Crystallization Optimization Support Center: 2,5-Bis(phosphono)thiophene (H4TDP) MOFs

Welcome to the Technical Support Center for phosphonate-based Metal-Organic Frameworks (MOFs). As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with 2,5-Bis(phosphono)thiophene (often abbreviated as H₄TDP or thiophene-2,5-diphosphonic acid)[1].

Unlike carboxylate ligands, phosphonate groups (–PO₃H₂) exhibit an exceptionally high affinity for transition and high-valent metal ions. This strong metal-oxygen-phosphorus (M–O–P) bond formation is highly irreversible under standard conditions, heavily favoring rapid kinetic precipitation over thermodynamic crystal growth. The result is often an intractable amorphous powder[2].

This guide provides causality-driven troubleshooting, self-validating protocols, and mechanistic insights to help you achieve high-quality single crystals of H₄TDP MOFs.

Part 1: Core Troubleshooting & FAQs

Q1: My hydrothermal synthesis yields an amorphous powder instead of single crystals. How do I shift from kinetic trapping to thermodynamic growth?

Causality: When H₄TDP and metal salts are mixed at a pH where the phosphonate groups are partially or fully deprotonated, the reaction rate exceeds the rate of structural error-correction. The system becomes kinetically trapped, yielding amorphous precipitates[2]. Solution: You must employ a gradual, homogeneous pH modulation strategy . The most reliable method is the addition of urea. At room temperature, maintain a highly acidic environment (pH < 2) so H₄TDP remains fully protonated and weakly coordinating. Upon hydrothermal heating (>90 °C), urea slowly decomposes into NH₃ and CO₂, gradually raising the pH. This allows for the slow, controlled deprotonation of H₄TDP and reversible M–O–P bond formation, promoting the growth of single crystals like Mn₂(O₃P–C₄H₂S–PO₃)·2H₂O[1].

Q2: I am attempting to synthesize Zirconium (Zr⁴⁺) H₄TDP MOFs, but the framework either collapses or precipitates instantly. What is the best strategy?

Causality: Zr⁴⁺ is a hard Lewis acid that forms incredibly robust bonds with hard Lewis bases like phosphonates. Direct one-pot synthesis of Zr-phosphonate MOFs is notoriously difficult because the coordination is virtually irreversible, preventing the self-assembly of an ordered lattice[3]. Solution: Abandon the one-pot method and utilize a pKₐ-directed post-synthetic ligand exchange (PSE) [4].

• Synthesize a highly stable, highly crystalline Zr-carboxylate MOF (such as MOF-808) which features labile formate or acetate modulators.

• Introduce H₄TDP in a secondary solvothermal step. Because the pKₐ of the phosphonic acid is strategically matched to displace the modulators without destroying the primary Zr₆ nodes, the H₄TDP will graft into the framework while maintaining the parent topology[4].

Q3: My crystals are highly twinned or too small for Single-Crystal X-Ray Diffraction (SCXRD). How can I improve crystal quality?

Causality: Twinning and microcrystallinity indicate that the nucleation rate is too high relative to the crystal growth rate. This is driven by high supersaturation or an overly rapid cooling profile. Solution: Implement a competitive modulator strategy combined with a strict thermal gradient. Introduce a monophosphonate (e.g., phenylphosphonic acid) or a high concentration of acetic acid. These modulators dynamically compete with H₄TDP for metal coordination sites, acting as "capping agents" that slow down framework extension. Couple this with a programmed cooling rate of exactly 1.0 °C/hour from the reaction temperature down to 25 °C.

Part 2: Mechanistic Visualizations

To successfully optimize your crystallization, you must understand the underlying kinetic pathways. Below are the logical workflows for urea-assisted synthesis and general troubleshooting.

Caption: Mechanistic pathway of urea-assisted homogeneous precipitation for H₄TDP MOFs.

Caption: Decision tree for troubleshooting H₄TDP MOF crystallization outcomes.

Part 3: Self-Validating Experimental Protocols

Protocol A: Urea-Modulated Hydrothermal Synthesis of Mn₂(TDP)·2H₂O

This protocol utilizes the gradual pH shift method to synthesize manganese-based H₄TDP single crystals[1].

Reagents: Mn(NO₃)₂·6H₂O, Thiophene-2,5-diphosphonic acid (H₄TDP), Urea, Deionized Water.

Step-by-Step Methodology:

• Precursor Dissolution: In a 23 mL Teflon-lined stainless steel autoclave, dissolve 0.5 mmol of Mn(NO₃)₂·6H₂O and 0.5 mmol of H₄TDP in 10 mL of deionized water.

• Validation Check 1: Measure the pH. It should be highly acidic (pH ~1.5–2.0). If the solution is cloudy, do not proceed. Add 1M HNO₃ dropwise until the solution is perfectly clear. This validates that the ligand is fully protonated and uncoordinated.

• Modulator Addition: Add 2.0 mmol of Urea to the clear solution and stir for 5 minutes.

• Hydrothermal Treatment: Seal the autoclave and heat in a programmable oven to 150 °C at a ramp rate of 2 °C/min. Hold at 150 °C for 72 hours.

• Controlled Cooling: Program the oven to cool to 25 °C at a strict rate of 1 °C/hour. Causality: This slow cooling phase is critical; rapid cooling will induce thermal shock and crystal cracking.

• Validation Check 2: Open the autoclave. You should observe block-like single crystals on the walls of the Teflon liner. Wash with deionized water and ethanol, then dry in air.

Protocol B: Metalloligand Strategy for Difficult Cations (e.g., Uranyl/Zr)

When dealing with highly reactive cations where urea is insufficient, pre-coordinating the phosphonate to a secondary metal limits available binding sites, forcing ordered 2D/3D growth[2].

Step-by-Step Methodology:

• Metalloligand Formation: React H₄TDP with a transition metal (e.g., Co²⁺ or Fe³⁺) in a 1:1 ratio under mild conditions to form a soluble metalloligand complex where only a fraction of the phosphonate oxygens are coordinated.

• Primary Cation Introduction: Introduce the target hard cation (e.g., UO₂(OAc)₂ or ZrCl₄) to the metalloligand solution.

• Validation Check 1: Ensure the molar ratio of Metalloligand to Target Cation is strictly 1:1. An excess of target cation will strip the metalloligand, leading to amorphous precipitation.

• Solvothermal Growth: Heat the mixture at 120 °C for 48 hours. The pre-coordinated nature of the metalloligand sterically hinders rapid 3D polymerization, allowing single crystals to form[2].

Part 4: Quantitative Data & Optimization Parameters

Table 1: Modulator Selection Guide for H₄TDP MOFs

Use this table to select the appropriate chemical modulator based on the target metal node.

Modulator Type	Target Metals	Mechanism of Action	Typical Concentration
Urea	Mn²⁺, Cu²⁺, Co²⁺	Homogeneous pH increase via thermal decomposition (NH₃ release).	2 to 5 equivalents
Hydrofluoric Acid (HF)	Zr⁴⁺, Ti⁴⁺	Strong F⁻ coordination competes with PO₃²⁻, slowing down M-O-P bond formation.	10 to 30 equivalents
Acetic Acid	Zn²⁺, Ni²⁺	Acts as a competitive capping agent; lowers supersaturation.	50 to 100 equivalents
Phenylphosphonic Acid	Mixed-metal	Monotopic structural competitor; terminates rapid 3D lattice extension.	0.5 to 1 equivalent

Table 2: Typical Crystallization Parameters for H₄TDP

Note: H₄TDP has multiple pKₐ values (approx. pKₐ₁1.5, pKₐ₂2.5, pKₐ₃6.5, pKₐ₄8.0). The initial pH dictates the dominant species in solution.

Target Framework	Metal Source	Initial pH	Temp (°C)	Time (h)	Expected Morphology
Mn₂(TDP)·2H₂O	Mn(NO₃)₂·6H₂O	< 2.0	150	72	Monoclinic Block Crystals
Cu₂(H₂O)₂(TDP)	Cu(NO₃)₂·3H₂O	~ 2.5	120	48	Orthorhombic Plates
Zr-TDP (via PSE)	MOF-808 (Zr₆ nodes)	~ 1.0	100	24	Octahedral Microcrystals

References

• Rueff, J.-M., Perez, O., Pautrat, A., & Jaffrès, P.-A. (2012). Structural Study of Hydrated/Dehydrated Manganese Thiophene-2,5-diphosphonate Metal Organic Frameworks, Mn₂(O₃P–C₄H₂S–PO₃)·2H₂O. Inorganic Chemistry, 51(19), 10251-10261. URL: [Link]

• Zheng, L., et al. (2019). pKa-Directed Incorporation of Phosphonates into MOF-808 via Ligand Exchange: Stability and Adsorption Properties for Uranium. ACS Applied Materials & Interfaces, 11(35), 32090-32096. URL: [Link]

• Bao, X., et al. (2024). Design and Crystallization of Water-Stable Uranyl Phosphonates Using a Metalloligand Strategy. Crystal Growth & Design, 24(10), 4215-4222. URL: [Link]

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Technical Support Center: Troubleshooting Impurities in 2,5-Bis(phosphono)thiophene NMR Spectra

Welcome to the Technical Support Center for the analysis of 2,5-Bis(phosphono)thiophene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this compound, with a specific focus on interpreting NMR spectra to identify and resolve impurity issues. Our approach is rooted in a deep understanding of the underlying chemistry to empower you with the expertise to confidently troubleshoot your experimental results.

Introduction: The Synthetic Pathway and Anticipated Impurities

The synthesis of 2,5-Bis(phosphono)thiophene typically proceeds via a two-step process: a Michaelis-Arbuzov reaction followed by hydrolysis. This common synthetic route, while effective, can introduce a variety of impurities that may complicate the analysis of the final product. A clear understanding of this pathway is the first step in effective troubleshooting.

The initial step involves the reaction of a 2,5-dihalothiophene, most commonly 2,5-dibromothiophene, with a trialkyl phosphite, such as triethyl phosphite. This reaction forms the corresponding tetraalkyl 2,5-thiophenediphosphonate ester. The subsequent and final step is the hydrolysis of this ester to yield the target molecule, 2,5-Bis(phosphono)thiophene. This is typically achieved under acidic conditions, using concentrated hydrochloric acid (HCl) or with bromotrimethylsilane (TMSBr) followed by an alcohol quench.

Based on this synthetic route, we can anticipate several potential impurities in the final product. These can be broadly categorized as:

• Unreacted Starting Materials: Residual 2,5-dibromothiophene and triethyl phosphite.

• Reaction Intermediates: Mono-phosphonated thiophene species.

• Byproducts of the Michaelis-Arbuzov Reaction: Including tetraethyl pyrophosphate.

• Incomplete Hydrolysis Products: Mono- and di-ester forms of the final product.

• Solvent and Reagent Residues: From both the reaction and purification steps.

This guide will address how to identify these impurities in your NMR spectra and provide actionable steps to mitigate them.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section is structured in a question-and-answer format to directly address common issues you may encounter.

Q1: My ¹H NMR spectrum shows a singlet around 7.0 ppm, but I don't see the expected signals for my product. What could this be?

A1: A singlet in the aromatic region, specifically around 6.7-6.8 ppm, is characteristic of the two equivalent protons of the starting material, 2,5-dibromothiophene[1][2]. If this signal is prominent, it indicates an incomplete Michaelis-Arbuzov reaction.

Causality and Experimental Choices:

The Michaelis-Arbuzov reaction requires elevated temperatures to proceed to completion[3]. Insufficient reaction time or temperature can lead to a significant amount of unreacted starting material.

Troubleshooting Workflow:

Caption: Workflow for addressing an incomplete Michaelis-Arbuzov reaction.

Recommended Action:

• Optimize Reaction Conditions: Increase the reaction temperature to the literature-recommended value (typically 120-160 °C) and extend the reaction time.

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the disappearance of the 2,5-dibromothiophene spot/peak before proceeding with the workup and hydrolysis.

Q2: I see a strong peak in my ³¹P NMR spectrum at around +139 ppm. Is this my product?

A2: No, this is not your desired product. A signal at approximately +139 ppm in the ³¹P NMR spectrum is characteristic of the starting material, triethyl phosphite[4][5]. Its presence indicates that either an excess was used, or it did not fully react.

Causality and Experimental Choices:

The Michaelis-Arbuzov reaction is often performed using an excess of the trialkyl phosphite to drive the reaction to completion. However, due to its high boiling point, its removal can be challenging.

Troubleshooting Steps:

• Purification of the Intermediate Ester: Before hydrolysis, it is crucial to remove the excess triethyl phosphite. This can be achieved by vacuum distillation of the crude reaction mixture.

• Stoichiometric Control: While a slight excess of triethyl phosphite is often beneficial, using a large excess can complicate purification. Consider reducing the excess in subsequent reactions.

Q3: My ³¹P NMR shows a peak around -22 ppm. What is this impurity?

A3: A signal in the region of -22 ppm in the ³¹P NMR spectrum is indicative of tetraethyl pyrophosphate (TEPP)[6][7]. This is a common byproduct in Michaelis-Arbuzov reactions, especially if moisture is present in the reaction mixture.

Causality and Experimental Choices:

TEPP is formed from the reaction of the phosphonium intermediate with any residual water or from the decomposition of triethyl phosphite.

Preventative Measures:

• Anhydrous Conditions: Ensure all glassware is flame-dried, and all reagents and solvents are anhydrous. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Purification: TEPP can often be removed during the purification of the intermediate phosphonate ester by careful column chromatography or distillation.

Q4: I have multiple signals in the +20 to +35 ppm region of my ³¹P NMR spectrum after the Michaelis-Arbuzov reaction. What do they represent?

A4: This region is characteristic of pentavalent phosphonate esters. The presence of multiple peaks suggests a mixture of the desired diethyl 2,5-bis(phosphono)thiophene and the mono-substituted intermediate, diethyl 2-(phosphono)thiophene.

Predicted NMR Data for Diethyl Phosphonate Intermediates:

Compound	Predicted ³¹P NMR Chemical Shift (ppm)	Predicted ¹H NMR Chemical Shift (ppm)
Diethyl 2,5-bis(phosphono)thiophene	~ +25 to +30	Thiophene Protons: ~7.5-7.8 (d)
Diethyl 2-(phosphono)thiophene	~ +28 to +33	Thiophene Protons: Complex multiplet

Troubleshooting and Purification:

• Drive the Reaction to Completion: As with unreacted starting materials, incomplete reaction is the likely cause. Ensure sufficient reaction time and temperature.

• Chromatographic Separation: The mono- and di-phosphonated esters can often be separated by silica gel column chromatography before hydrolysis. This is a critical purification step to obtain the pure di-phosphonic acid. It is generally easier to purify the less polar ester intermediate than the highly polar final product[8].

Q5: After hydrolysis, my NMR spectra are very broad, and I'm having trouble with purification. What are the best practices?

A5: Phosphonic acids are notoriously difficult to handle and purify due to their high polarity, hygroscopic nature, and tendency to form oils or sticky solids[8][9]. Broad NMR signals are common and can be due to hydrogen bonding, aggregation, or the presence of multiple protonation states.

Hydrolysis Best Practices:

• HCl Hydrolysis: This method involves refluxing the phosphonate ester with concentrated HCl[10][11]. It is effective but can be harsh. The reaction progress can be monitored by ³¹P NMR, observing the shift from the ester region (+20 to +35 ppm) to the phosphonic acid region.

• TMSBr Hydrolysis (McKenna Reaction): This is a milder alternative, particularly for substrates with acid-sensitive functional groups[12]. The reaction proceeds via a silyl ester intermediate, which is then hydrolyzed with an alcohol.

Purification Strategies for 2,5-Bis(phosphono)thiophene:

• Recrystallization: This is the most common method for purifying phosphonic acids[8].

  • Solvent Selection: A mixture of a polar solvent (to dissolve the acid) and a less polar solvent (to induce precipitation) is often effective. Common systems include water/acetone or water/acetonitrile[9]. .

  • pH Adjustment: The solubility of phosphonic acids is highly pH-dependent. Adjusting the pH can aid in crystallization. Sometimes, crystallization of a salt (e.g., sodium or ammonium salt) followed by acidification can yield a purer product[9].

• Ion-Exchange Chromatography: For particularly challenging purifications, anion-exchange chromatography can be a powerful tool[7][13][14].

  • Principle: The negatively charged phosphonate groups bind to the positively charged resin. The product is then eluted by changing the pH or increasing the salt concentration.

Workflow for Purification of Phosphonic Acids:

Caption: Decision tree for the purification of 2,5-Bis(phosphono)thiophene.

Summary of Key NMR Data for Troubleshooting

The following table summarizes the expected ¹H and ³¹P NMR chemical shifts for 2,5-Bis(phosphono)thiophene and its related impurities.

Compound	Nucleus	Expected Chemical Shift (ppm)	Multiplicity	Notes
2,5-Bis(phosphono)thiophene	¹H	~7.6 - 7.9	d	Protons on the thiophene ring, coupled to phosphorus.
³¹P	~+15 to +25	s	Chemical shift is pH-dependent.
2,5-Dibromothiophene	¹H	~6.7 - 6.8	s	Unreacted starting material[1][2].
Triethyl phosphite	³¹P	~+139	s	Unreacted reagent[4][5].
Diethyl 2,5-bis(phosphono)thiophene	³¹P	~+25 to +30	s	Unhydrolyzed diester.
Diethyl 2-(phosphono)thiophene	³¹P	~+28 to +33	s	Mono-substituted intermediate.
Tetraethyl pyrophosphate	³¹P	~-22	s	Byproduct from the Arbuzov reaction[6][7].

Concluding Remarks

The successful synthesis and purification of 2,5-Bis(phosphono)thiophene rely on a careful execution of the synthetic steps and a thorough understanding of the potential impurities that can arise. NMR spectroscopy is an invaluable tool for identifying these impurities, and with the guidance provided in this document, researchers should be well-equipped to troubleshoot their experimental results and obtain the desired compound in high purity.

References

• Triethyl phosphite. In Wikipedia; 2023. [Link]

• 31P-NMR spectrum of the reaction of triethyl phosphate with phosphorus pentoxide (a) 70 °C and (b) 120 °C. ResearchGate. [Link]

• 2,5-Dibromothiophene. PubChem. [Link]

• The Hydrolysis of Phosphinates and Phosphonates: A Review. MDPI. [Link]

• 2,5-Dibromothiophene - Optional[1H NMR] - Spectrum. SpectraBase. [Link]

• Experience with purification/crystallisation of phosphonic acids - RPO(OH)2. ResearchGate. [Link]

• Optimization and a Kinetic Study on the Acidic Hydrolysis of Dialkyl α-Hydroxybenzylphosphonates. PMC. [Link]

• The Hydrolysis of Phosphinates and Phosphonates: A Review. ResearchGate. [Link]

• 31P NMR spectra for triethyl phosphite: (a) reaction involving catalyst... ResearchGate. [Link]

• Phosphonic acid: preparation and applications. PMC. [Link]

• A 31P{1H} NMR Spectroscopic Study of Phosphorus-Donor Ligands and Their Transition Metal Complexes. Journal of Chemical Education. [Link]

• Triethylphosphine - Optional[31P NMR] - Chemical Shifts. SpectraBase. [Link]

• Triethyl phosphite. PubChem. [Link]

• Methods for the dealkylation of phosphonate esters.

• Michaelis–Arbuzov reaction. In Wikipedia; 2024. [Link]

• Introduction to Ion Exchange Chromatography. Bio-Rad. [Link]

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• 2. spectrabase.com [spectrabase.com]
• 3. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. wanbin.sjtu.edu.cn [wanbin.sjtu.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. Tetraethyl pyrophosphate - Wikipedia [en.wikipedia.org]
• 8. Workup [chem.rochester.edu]
• 9. jk-sci.com [jk-sci.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. NMR Info/Data — Hans Reich Collection — OrganicChemistryData.org [organicchemistrydata.org]
• 12. Tetraethyl Pyrophosphate | C8H20O7P2 | CID 7873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing pH for 2,5-Bis(phosphono)thiophene Metal Coordination

Welcome to the technical support center for the optimization of metal coordination with 2,5-Bis(phosphono)thiophene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to ensure successful and reproducible experimental outcomes. As a Senior Application Scientist, my goal is to synthesize technical accuracy with field-proven insights to empower your research.

Introduction: The Critical Role of pH in 2,5-Bis(phosphono)thiophene Coordination

2,5-Bis(phosphono)thiophene is a versatile organic linker used in the synthesis of metal-organic frameworks (MOFs) and other coordination polymers. The phosphonate groups (-PO(OH)₂) are the key to its strong binding affinity for a wide range of metal ions. However, the coordination behavior of this ligand is highly dependent on the pH of the reaction medium. The degree of deprotonation of the phosphonate groups, which is directly controlled by the pH, dictates the charge of the ligand and its coordination mode, ultimately influencing the structure, stability, and properties of the resulting metal complex.

Phosphonic acids are dibasic, meaning each phosphonate group has two acidic protons that can be lost at different pH values. Understanding and controlling the deprotonation state of 2,5-Bis(phosphono)thiophene is therefore paramount for achieving the desired coordination environment and avoiding common pitfalls such as the formation of amorphous precipitates or undesired crystal phases.

Understanding the Deprotonation of 2,5-Bis(phosphono)thiophene

The acidity of the phosphonic acid groups is described by their pKa values. For aromatic phosphonic acids, the first deprotonation (pKa1) typically occurs in a highly acidic range, while the second deprotonation (pKa2) happens in the mid-pH range.[1] For 2,5-Bis(phosphono)thiophene, the predicted pKa1 value is approximately 1.21.[2][3] The second pKa is expected to be in the range of 5.3 to 7.2, consistent with other aromatic phosphonic acids.[1]

Table 1: Estimated pKa Values for 2,5-Bis(phosphono)thiophene

pKa Value	Estimated pH Range	Dominant Species
pKa1	~1.21[2][3]	H₃L⁻
pKa2	5.3 - 7.2[1]	H₂L²⁻ / HL³⁻ / L⁴⁻

This stepwise deprotonation means that by carefully controlling the pH, researchers can favor specific ligand species in solution, which in turn influences the coordination with metal ions.

Caption: Deprotonation cascade of 2,5-Bis(phosphono)thiophene with increasing pH.

Frequently Asked Questions (FAQs)

Q1: What is the ideal starting pH for my coordination reaction with 2,5-Bis(phosphono)thiophene?

A1: The optimal starting pH is highly dependent on the specific metal ion you are using and the desired coordination environment. As a general guideline:

• For highly charged metal ions (e.g., Zr⁴⁺, Fe³⁺): Starting in a mildly acidic to neutral pH range (pH 3-6) is often beneficial. At this pH, the phosphonate groups are partially deprotonated, which can facilitate coordination without leading to rapid precipitation of highly insoluble metal phosphonates.

• For divalent metal ions (e.g., Cu²⁺, Zn²⁺, Co²⁺): A slightly wider pH range can be explored, often from pH 4 to 7. The choice will depend on the desired coordination number and the stability of the resulting complex.

It is always recommended to perform small-scale screening experiments across a pH gradient to identify the optimal conditions for your specific system.

Q2: I am observing a lot of amorphous precipitate and no crystalline product. What could be the cause?

A2: The formation of amorphous precipitates is a common issue in metal-phosphonate chemistry, often due to the high affinity of phosphonate groups for metal ions leading to rapid and uncontrolled precipitation.[4] Here are several potential causes and solutions:

• pH is too high: At higher pH values, the phosphonate groups are fully deprotonated, leading to a highly charged ligand that can rapidly precipitate with metal ions.

  • Solution: Lower the initial pH of the reaction mixture to control the deprotonation rate. Consider using a buffer system to maintain a stable pH throughout the reaction.

• Reaction is too fast: Rapid mixing of reactants can lead to immediate precipitation.

  • Solution: Employ slow diffusion methods, such as layering the metal salt solution on top of the ligand solution, or using a gel diffusion technique.

• Concentration of reactants is too high: High concentrations can favor rapid nucleation and precipitation over slow crystal growth.

  • Solution: Decrease the concentration of both the metal salt and the ligand.

• Solvent effects: The choice of solvent can influence the solubility of the reactants and the resulting complex.

  • Solution: Experiment with different solvent systems, including mixed solvents, to improve the solubility of the intermediate species and promote crystal growth.

Q3: Can I use modulators to improve the crystallinity of my metal-organic framework (MOF)?

A3: Yes, modulators can be very effective in controlling the crystallization of phosphonate-based MOFs. Modulators are typically monofunctional ligands that compete with the primary linker for coordination to the metal centers. This competition slows down the nucleation and growth process, often leading to larger and higher-quality crystals.

• Common Modulators: Simple carboxylic acids (e.g., acetic acid, benzoic acid) or other phosphonic acids can be used.

• Mechanism: The modulator temporarily caps the metal coordination sites, preventing rapid, uncontrolled polymerization and allowing for the formation of more ordered crystalline structures.

• Experimental Approach: Start by adding a small amount of modulator (e.g., 10-50 equivalents relative to the metal salt) to the reaction mixture and screen different concentrations to find the optimal ratio.

Caption: Effect of a modulator on MOF synthesis.

Q4: How does the choice of metal ion affect the optimal pH?

A4: The acidity of the metal aqua ion (the hydrated metal ion) plays a significant role. Metal ions with higher charge densities (e.g., Fe³⁺, Al³⁺) are more acidic and will hydrolyze at lower pH values. This hydrolysis can compete with the coordination of the phosphonate ligand. Therefore, for these metals, it is often necessary to work at a lower pH to prevent the formation of metal hydroxides or oxides. Divalent metals are generally less prone to hydrolysis, allowing for a broader working pH range.

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the synthesis of 2,5-Bis(phosphono)thiophene metal complexes.

Table 2: Troubleshooting Common Experimental Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or no yield of product	- pH is outside the optimal range for coordination. - Reactants are not sufficiently soluble in the chosen solvent. - Reaction temperature is too low.	- Perform a pH screening experiment (e.g., in increments of 0.5 pH units). - Try a different solvent or a co-solvent system to improve solubility. - Increase the reaction temperature in 10-20°C increments.
Formation of an insoluble gel instead of a precipitate	- High concentration of reactants. - pH is too close to the pKa2 of the ligand, leading to extensive cross-linking.	- Reduce the concentration of both the metal salt and the ligand. - Adjust the pH to be slightly lower than the pKa2 to reduce the concentration of the fully deprotonated, highly reactive ligand species.
Product is a fine powder with poor crystallinity	- Nucleation rate is much faster than the crystal growth rate. - Insufficient reaction time.	- Introduce a modulator (e.g., acetic acid) to slow down the reaction. - Employ a solvothermal or hydrothermal synthesis method to promote crystal growth at elevated temperatures and pressures. - Increase the reaction time.
Unexpected coordination geometry or phase	- The pH favors a different deprotonation state of the ligand. - The metal-to-ligand ratio is not optimal.	- Precisely control and monitor the pH throughout the reaction. - Vary the metal-to-ligand molar ratio to favor the desired coordination mode.
The final product is unstable and decomposes upon isolation	- The framework is not stable outside of the mother liquor. - The product is sensitive to air or moisture.	- Characterize the crystals while they are still in the mother liquor. - If isolation is necessary, try solvent exchange with a less volatile solvent before drying. - Handle and store the product under an inert atmosphere.

Experimental Protocols

Protocol 1: General Procedure for pH Screening of 2,5-Bis(phosphono)thiophene Metal Coordination

• Stock Solution Preparation:

  • Prepare a stock solution of 2,5-Bis(phosphono)thiophene in a suitable solvent (e.g., water, DMF, or a mixture).

  • Prepare a stock solution of the desired metal salt in the same solvent.

• Reaction Setup:

  • In a series of small reaction vials, add a fixed amount of the 2,5-Bis(phosphono)thiophene stock solution.

  • Adjust the pH of each vial to a different value using dilute acid (e.g., HCl) or base (e.g., NaOH). A pH range of 2 to 8, with increments of 0.5, is a good starting point.

  • Add the metal salt stock solution to each vial while stirring.

• Reaction and Observation:

  • Seal the vials and allow them to react under the desired conditions (e.g., room temperature, or heated in an oven for solvothermal synthesis).

  • Observe the vials for the formation of precipitate, noting the pH at which precipitation occurs and the physical appearance of the solid (e.g., crystalline, amorphous powder, gel).

• Characterization:

  • Isolate the solid products by centrifugation or filtration.

  • Characterize the products using techniques such as Powder X-ray Diffraction (PXRD) to assess crystallinity and phase purity.

Concluding Remarks

The successful synthesis of crystalline metal-organic frameworks and coordination polymers with 2,5-Bis(phosphono)thiophene is a multifactorial process where pH stands out as a critical parameter. A thorough understanding of the ligand's deprotonation behavior, coupled with systematic screening of reaction conditions, is essential for achieving the desired outcome. This guide provides a foundational framework for troubleshooting and optimizing your experiments. Remember that each metal-ligand system is unique, and empirical optimization will always be a key component of success in this exciting field of materials chemistry.

References

• Franz, R. G., & Zeus, A. N. (2001). Comparisons of pKa and log P values of some carboxylic and phosphonic acids: Synthesis and measurement. AAPS PharmSci, 3(2), E10.
• Clearfield, A. (2011). Conventional and Unconventional Metal–Organic Frameworks Based on Phosphonate Ligands: MOFs and UMOFs. Chemical Reviews, 111(11), 6986–7033.
• Demel, J., et al. (2018). Phosphinic Acid Based Linkers: Building Blocks in Metal–Organic Framework Chemistry.
• Taddei, M. (2019). New Directions in Metal Phosphonate and Phosphinate Chemistry.
• Zheng, T., et al. (2017). Overcoming the crystallization and designability issues in the ultrastable zirconium phosphonate framework system.
• Clearfield, A. (2001). Metal phosphonate chemistry. In Comprehensive Coordination Chemistry II (pp. 133-166). Elsevier.
• Sevrain, C. M., et al. (2017). Phosphonic acid: preparation and applications. Beilstein Journal of Organic Chemistry, 13, 2186–2223.
• Gelfand, B. S., et al. (2012). Enhancing water stability of metal-organic frameworks via phosphonate monoester linkers. Journal of the American Chemical Society, 134(35), 14338–14340.
• Demel, J., et al. (2022). Exploring the Isoreticular Continuum between Phosphonate- and Phosphinate-Based Metal–Organic Frameworks. Inorganic Chemistry, 61(46), 18413–18420.
• Mouchaham, G., et al. (2018). The Stability of Metal–Organic Frameworks. In Metal-Organic Frameworks (pp. 1-36). Wiley-VCH.
• Popov, K., et al. (2001). Critical Evaluation of Stability Constants of Phosphonic Acids. Pure and Applied Chemistry, 73(10), 1641-1677.

Sources

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• 2. Overcoming the crystallization and designability issues in the ultrastable zirconium phosphonate framework system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arpi.unipi.it [arpi.unipi.it]
• 4. Green phosphonate chemistry – Does it exist? - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02940B [pubs.rsc.org]

Reference Data & Comparative Studies

2,5-Bis(phosphono)thiophene vs 1,4-benzenediphosphonic acid in MOF design

An authoritative comparison for researchers and drug development professionals engineering advanced Metal-Organic Frameworks (MOFs).

Executive Summary

The selection of organic linkers in Metal-Organic Framework (MOF) design dictates not only the topological outcome but also the functional limits of the material—ranging from proton conductivity to magnetic responsiveness. Phosphonate-based MOFs are highly prized for their exceptional hydrolytic and thermal stability compared to their carboxylate counterparts.

This guide provides a rigorous mechanistic comparison between two distinct diphosphonic acid linkers: 1,4-benzenediphosphonic acid (BDPA) and 2,5-bis(phosphono)thiophene (BPT) . While BDPA serves as a rigid, linear pillar ideal for constructing ultra-stable, high-proton-conducting networks[1], BPT introduces a dynamic, heteroatom-doped 5-membered ring that enables structural flexibility and stimulus-responsive magnetic phase transitions[2].

Mechanistic Profiling & Structural Causality

The Rigid Anchor: 1,4-Benzenediphosphonic Acid (BDPA)

BDPA (also known as 1,4-phenylenediphosphonic acid) is characterized by its strict 180° linear geometry and robust aromatic core.

• Isoreticular Predictability: The rigidity of the benzene ring allows for highly predictable isoreticular expansion. For example, reacting BDPA with Fe³⁺ yields ICR-13, a MOF that perfectly mimics the honeycomb channel array of its phosphinate analogs (e.g., ICR-12)[3].

• Proton Conduction Pathways: The stability of the benzene core forces the phosphonate groups (-PO₃H₂) into fixed positions. In magnesium-based frameworks like PCMOF10, this rigidity anchors a robust backbone while the hydrogen phosphonate groups interact strongly with lattice water. This creates an uninterrupted, highly efficient Grotthuss proton-transfer pathway, allowing the material to achieve ultra-high proton conductivity (>10⁻² S·cm⁻¹) even under humidified conditions[1],[4].

The Dynamic Switch: 2,5-Bis(phosphono)thiophene (BPT)

BPT replaces the 6-membered benzene ring with a 5-membered thiophene heterocycle. This seemingly minor substitution fundamentally alters the linker's behavior:

• Bite Angle and Polarizability: The 2,5-substitution on a 5-membered ring introduces a non-linear trajectory between the phosphonate groups. Furthermore, the sulfur heteroatom increases the polarizability of the pore surface.

• Rotational Flexibility: Unlike the sterically locked BDPA, the P–C bonds in BPT possess rotational freedom that is highly sensitive to the MOF's hydration state. In manganese-based MOFs (Mn₂(O₃P–C₄H₂S–PO₃)·2H₂O), the thiophene rings adopt specific orientations when hydrated. Upon thermal dehydration, the removal of steric water molecules unlocks the P–C bond, allowing the thiophene ring to rotate[2].

• Magnetic Tuning: This structural flexibility directly impacts the superexchange pathways between metal nodes. The hydration-driven rotation of the BPT linker shifts the material's ground state from antiferromagnetic (hydrated) to paramagnetic (dehydrated)[2].

Quantitative Performance Comparison

The following table synthesizes the empirical performance data of representative MOFs constructed with BDPA and BPT linkers.

Parameter	BDPA (1,4-Benzenediphosphonic Acid)	BPT (2,5-Bis(phosphono)thiophene)
Core Geometry	6-membered ring, strictly linear (180°)	5-membered ring, angled trajectory
Linker Flexibility	Highly rigid; locked P-C bonds	Dynamic; hydration-dependent P-C rotation
Champion MOF	PCMOF10 (Mg-based)[1]	Mn₂(O₃P–C₄H₂S–PO₃)·2H₂O[2]
Primary Application	High-performance proton conductors	Stimulus-responsive magnetic materials
Proton Conductivity	3.55 × 10⁻² S·cm⁻¹ (at 70 °C, 95% RH)[1]	N/A (Focus on magnetic superexchange)
Magnetic State	Diamagnetic organic core	Tunable (Antiferromagnetic → Paramagnetic)[2]
Hydrolytic Stability	Exceptionally high (stable in liquid water)[1]	Moderate (undergoes phase shifts upon dehydration)[2]

Validated Experimental Workflows

To ensure reproducibility, the following protocols detail the synthesis of the champion MOFs for each linker.

Protocol 1: Synthesis of High-Proton-Conducting Mg-BDPA (PCMOF10)

Causality Note: Magnesium is chosen as a hard Lewis acid to form exceptionally strong bonds with the hard oxygen donors of the phosphonate groups, ensuring the resulting framework survives the highly hydrolytic environment required for proton conduction[1].

• Reagent Preparation: Combine 0.5 mmol of 2,5-dicarboxy-1,4-benzenediphosphonic acid (a functionalized BDPA derivative) with 1.0 mmol of Mg(NO₃)₂·6H₂O.

• Solvent System: Dissolve the mixture in 10 mL of deionized water. The high solubility of the Mg salt and the hydrophilicity of the phosphonate groups eliminate the need for toxic organic solvents.

• Hydrothermal Crystallization: Transfer the solution to a 23 mL Teflon-lined stainless steel autoclave. Seal and heat at 150 °C for 72 hours.

• Isolation: Cool the autoclave to room temperature at a rate of 5 °C/hour to promote large crystal growth. Filter the resulting colorless crystals and wash extensively with deionized water.

• Activation & Testing: Equilibrate the crystals in a humidity chamber at 95% RH and 70 °C for 24 hours prior to Electrochemical Impedance Spectroscopy (EIS) to achieve the peak conductivity of 3.55 × 10⁻² S·cm⁻¹[1].

Protocol 2: Synthesis of Dynamic Mn-BPT MOF

Causality Note: Urea is utilized as an in-situ pH modulator. As the hydrothermal reaction proceeds, urea slowly decomposes to release ammonia, gradually raising the pH and triggering the controlled deprotonation of BPT, which prevents amorphous precipitation[2].

• Reagent Preparation: Combine 1.0 mmol of thiophene-2,5-diphosphonic acid (BPT)[2] with 2.0 mmol of Mn(NO₃)₂·6H₂O and 5.0 mmol of urea.

• Solvent System: Suspend the mixture in 15 mL of ultra-pure water.

• Hydrothermal Crystallization: Transfer to a Teflon-lined autoclave and heat at 160 °C for 48 hours.

• Isolation: Recover the pristine Mn₂(O₃P–C₄H₂S–PO₃)·2H₂O crystals via vacuum filtration. Wash with water and methanol.

• Dehydration Phase Shift: To induce the structural and magnetic transition, subject the crystals to thermal activation under a dynamic vacuum at 150 °C for 12 hours. Monitor the shift from antiferromagnetic to paramagnetic behavior using a SQUID magnetometer[2].

Visualizing the Mechanisms

Workflow 1: Proton Transport Pathway in BDPA MOFs

The rigidity of BDPA is critical for maintaining the precise distance between phosphonate groups, which supports a continuous Grotthuss proton-hopping mechanism.

Caption: Synergistic interaction between BDPA phosphonate groups and lattice water driving Grotthuss proton conduction.

Workflow 2: Hydration-Driven Structural Transition in BPT MOFs

The removal of lattice water removes steric hindrance, allowing the thiophene ring to rotate around the P-C axis, fundamentally altering the MOF's magnetic properties.

Caption: Causality chain demonstrating how thermal dehydration unlocks BPT linker rotation, altering magnetic states.

Conclusion: Selection Matrix

For researchers designing next-generation MOFs, the choice between BDPA and BPT should be dictated by the target application:

• Select BDPA when structural rigidity, extreme hydrolytic stability, and high proton conductivity are paramount (e.g., PEM fuel cell electrolytes, robust gas separation membranes)[1],[4].

• Select BPT when designing "smart" or responsive materials. The inherent flexibility of the thiophene-phosphonate linkage makes it an excellent candidate for sensors, magnetic switches, or frameworks that must undergo dynamic structural breathing upon guest molecule adsorption/desorption[2].

Sources

• 1. A Water Stable Magnesium MOF That Conducts Protons over 10(-2) S cm(-1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Proton Conductivity: 2,5-Bis(phosphono)thiophene vs. Carboxylate Linkers in Metal-Organic Frameworks

For researchers and professionals in materials science and drug development, the design of efficient proton-conducting materials is a critical endeavor, with applications ranging from proton exchange membrane fuel cells (PEMFCs) to advanced sensor technologies. Metal-Organic Frameworks (MOFs) have emerged as a promising class of materials due to their tunable porosity and crystalline nature, which allows for a systematic investigation of structure-property relationships.[1] A key determinant of a MOF's proton conductivity is the choice of the organic linker, specifically the acidic functional groups it possesses.

This guide provides an in-depth technical comparison of the proton conductivity of MOFs constructed with phosphonate-based linkers, with a focus on the principles applicable to 2,5-bis(phosphono)thiophene, versus those built with more conventional carboxylate linkers. We will delve into the underlying mechanisms of proton transport, present comparative experimental data, and provide a detailed protocol for the evaluation of proton conductivity.

The Critical Role of the Acidic Linker: Phosphonate vs. Carboxylate

The choice between a phosphonate (-PO(OH)₂) and a carboxylate (-COOH) functional group on an organic linker directly influences the proton conductivity of the resulting MOF. This influence stems from differences in acidity, coordination chemistry, and the stability of the resulting framework.

Phosphonic acids are generally more acidic than carboxylic acids. This higher acidity can lead to a greater concentration of mobile protons within the MOF's pores, a key prerequisite for high proton conductivity. Furthermore, the phosphonate group can coordinate to metal centers in various modes, and its stronger bond with trivalent metal centers can result in increased MOF stability, particularly towards water—a crucial factor for long-term performance in humid environments.[2]

Carboxylate linkers, while being the more traditional choice for MOF synthesis, have also demonstrated high proton conductivity, especially when uncoordinated or "free" carboxylic acid groups are present within the pores.[3] These free -COOH groups can act as proton donors and participate in the formation of hydrogen-bond networks essential for proton transport.

Comparative Analysis of Proton Conductivity

The following table summarizes representative proton conductivity values for MOFs based on phosphonate and carboxylate linkers. It is important to note that a direct comparison is challenging due to variations in MOF structure, metal centers, and measurement conditions. However, the data provides a valuable overview of the performance of these two classes of materials.

MOF Name/Linker Type	Linker	Metal Ion	Proton Conductivity (S/cm)	Temperature (°C)	Relative Humidity (%)	Reference
Phosphonate-Based MOFs
MFM-500(Ni)	Benzene-1,3,5-p-phenylphosphonic acid	Ni	4.5 x 10⁻⁴	25	98	[4]
BAM-1	1,4-Phenylenediphosphonic acid	Co	4.9 x 10⁻⁵	90	98	[5][6]
BAM-2	1,4-Phenylenediphosphonic acid	Fe	4.4 x 10⁻⁵	90	98	[5][6]
Mg-NU-225	N,N′-diphosphonomethyl-2,5-piperazinedione	Mg	1.6 x 10⁻³	55	95	[3]
Carboxylate-Based MOFs
MFM-512	Multi-carboxylic acid functionalized ligand	Ba	2.9 x 10⁻³	25	99
CuDSOA-1	Disodium-2,2′-disulfonate-4,4′-oxidibenzoic acid	Cu	2.46 x 10⁻²	95	98
Hafnium-based MOF	Carboxylate-functionalized terephthalic acid	Hf	4.35 x 10⁻³	100	98
Zr-DTD	3,4-dimethylthiophene[2,3-b]thiophene-2,5-dicarboxylic acid	Zr	6.7 x 10⁻³	100	98	[7]

Key Insights from the Data:

• Both phosphonate and carboxylate-based MOFs can achieve high proton conductivities, often in the range of 10⁻⁴ to 10⁻² S/cm under high humidity conditions.

• The presence of uncoordinated acidic groups, whether phosphonic or carboxylic, is a critical factor for enhancing proton conductivity.[3][8]

• The overall framework structure, including pore size and connectivity, plays a significant role in facilitating proton transport, independent of the specific acidic group.

Mechanisms of Proton Transport: Grotthuss vs. Vehicle

The transport of protons through a MOF typically occurs via one of two primary mechanisms: the Grotthuss mechanism or the Vehicle mechanism.[9][10] The operative mechanism can often be inferred from the activation energy (Ea) of proton conduction, calculated from temperature-dependent conductivity measurements.

• Grotthuss Mechanism (Proton Hopping): This mechanism involves the "hopping" of a proton along a hydrogen-bonded network of water molecules or other proton-donating/accepting groups within the MOF.[11] It is characterized by a low activation energy, typically below 0.4 eV.[10] The efficiency of the Grotthuss mechanism is highly dependent on the formation of a continuous and well-ordered hydrogen-bond network.

• Vehicle Mechanism: In this mechanism, protons are carried through the pores of the MOF by diffusing "vehicle" molecules, most commonly hydronium ions (H₃O⁺).[12] This mechanism is associated with a higher activation energy (typically > 0.4 eV) as it involves the physical movement of the entire vehicle molecule.[10]

The choice of linker can influence the dominant proton transport mechanism. The higher acidity and potential for extensive hydrogen bonding of phosphonate groups may favor the Grotthuss mechanism, leading to more efficient proton transport at lower activation energies.

Caption: Schematic comparison of Grotthuss and Vehicle proton transport mechanisms.

Experimental Protocol: Measuring Proton Conductivity via Electrochemical Impedance Spectroscopy (EIS)

To ensure the trustworthiness and reproducibility of proton conductivity measurements, a standardized and self-validating experimental protocol is essential. The following outlines a detailed step-by-step methodology for measuring the proton conductivity of a MOF sample using AC impedance spectroscopy.

1. Sample Preparation:

• Pelletizing the MOF: A consistent amount of the synthesized and activated MOF powder (typically 100-200 mg) is pressed into a pellet using a hydraulic press. The pressure applied (e.g., 5-10 tons) and the diameter of the pellet die should be kept constant for all samples to ensure comparable densities.

• Measuring Pellet Dimensions: The thickness and diameter of the pellet are measured precisely using a caliper. These dimensions are crucial for calculating the conductivity.

2. Assembling the Conductivity Cell:

• Two-Probe Setup: The MOF pellet is sandwiched between two blocking electrodes (e.g., stainless steel or platinum discs) of the same diameter as the pellet. This assembly is then placed in a specialized conductivity cell.[13][14]

• Environmental Control: The cell is placed inside a humidity and temperature-controlled chamber. This allows for the systematic investigation of conductivity as a function of these two critical parameters.

3. Electrochemical Impedance Spectroscopy (EIS) Measurement:

• Instrumentation: An impedance/gain-phase analyzer or a potentiostat with a frequency response analyzer (FRA) module is used to perform the EIS measurements.[15]

• Measurement Parameters:

  • Frequency Range: A wide frequency range is typically swept, for example, from 1 MHz down to 1 Hz or lower.

  • AC Amplitude: A small AC voltage amplitude (e.g., 10-100 mV) is applied to ensure a linear response of the system.

• Data Acquisition: The instrument measures the impedance (Z) of the sample at each frequency, which is a complex quantity consisting of a real part (Z') and an imaginary part (Z'').

4. Data Analysis:

• Nyquist Plot: The impedance data is typically visualized as a Nyquist plot (Z'' vs. Z'). For a proton-conducting MOF, the plot often shows a semicircle at high frequencies and a straight line (a "spike") at low frequencies.

• Equivalent Circuit Fitting: The Nyquist plot is fitted to an equivalent electrical circuit model to extract the bulk resistance (R) of the MOF pellet. A common equivalent circuit consists of a resistor (representing the bulk resistance) in series with a parallel resistor-capacitor (RC) element (representing the grain boundary contribution) and a constant phase element (representing the electrode interface).

• Conductivity Calculation: The proton conductivity (σ) is calculated using the following equation: σ = L / (R * A) where:

  • σ is the proton conductivity in S/cm.

  • L is the thickness of the pellet in cm.

  • R is the bulk resistance obtained from the EIS data fitting in Ω.

  • A is the cross-sectional area of the pellet in cm².

Caption: Experimental workflow for measuring MOF proton conductivity using EIS.

Conclusion and Future Outlook

Both phosphonate and carboxylate linkers are viable options for the design of proton-conducting MOFs. While carboxylates are more established, phosphonates offer the potential for higher acidity and enhanced framework stability. The ultimate proton conductivity of a MOF is a complex interplay between the intrinsic properties of the acidic linker, the overall crystal structure, and the operating conditions (temperature and humidity).

Future research should focus on the synthesis and characterization of isostructural MOFs containing phosphonate and carboxylate linkers to enable a more direct and definitive comparison of their proton-conducting properties. The development of MOFs based on linkers like 2,5-bis(phosphono)thiophene, which combines the acidic phosphonate group with a π-conjugated thiophene core, holds promise for creating novel materials with tailored electronic and proton-conducting properties. A deeper understanding of the proton transport mechanisms at the molecular level, aided by computational modeling and advanced characterization techniques, will be crucial for the rational design of next-generation proton conductors.

References

• Yang, F., et al. (2016). Proton Conduction in a Phosphonate-Based Metal–Organic Framework Mediated by Intrinsic “Free Diffusion inside a Sphere”. Journal of the American Chemical Society, 138(19), 6511–6514. [Link]

• Mondal, S., et al. (2022). Mechanochemical Synthesis of Phosphonate-Based Proton Conducting Metal–Organic Frameworks. ChemRxiv. [Link]

• Mondal, S., et al. (2022). Mechanochemical Synthesis of Phosphonate-Based Proton Conducting Metal–Organic Frameworks. Inorganic Chemistry, 61(28), 10766–10774. [Link]

• Mondal, S., et al. (2022). Mechanochemical Synthesis of Phosphonate-Based Proton Conducting Metal–Organic Frameworks. ResearchGate. [Link]

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• Wang, X., et al. (2021). Proton Conductivity via Trapped Water in Phosphonate-Based Metal–Organic Frameworks Synthesized in Aqueous Media. Inorganic Chemistry, 60(2), 1165–1171. [Link]

• Kim, J., et al. (2018). Proton transfer in hydrogen-bonded degenerate systems of water and ammonia in metal–organic frameworks. RSC Publishing. [Link]

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• Nemec, I., et al. (2022). Exploring the Isoreticular Continuum between Phosphonate- and Phosphinate-Based Metal–Organic Frameworks. PMC. [Link]

• Ishiuchi, S., et al. (2024). Transition from vehicle to Grotthuss proton transfer in a nanosized flask: cryogenic ion spectroscopy of protonated p-aminobenzoic acid solvated with D2O. PMC. [Link]

• Hoshikawa, A., et al. (2014). Differentiating Grotthuss Proton Conduction Mechanisms by Nuclear Magnetic Resonance Spectroscopic Analysis of Frozen Samples. Analytical Chemistry, 86(18), 9037–9042. [Link]

• Evans, J. D. (2019). Proton conductive metal phosphonate frameworks. ResearchGate. [Link]

• ResearchGate. (n.d.). Setup for proton conductivity measurement of a PEM by electrochemical impedance spectroscopy. [Link]

• Wikipedia. (n.d.). Grotthuss mechanism. [Link]

• Liang, W., et al. (2013). From metal–organic framework (MOF) to MOF–polymer composite membrane: enhancement of low-humidity proton conductivity. Chemical Science, 4(11), 4334-4339. [Link]

• Chen, Y., et al. (2025). Bifunctional MOFs possessing both proton conductivity and fluorescence detection capabilities. Dalton Transactions. [Link]

• Park, J., et al. (2021). Rational strategies for proton-conductive metal–organic frameworks. Chemical Society Reviews, 50(9), 5534-5565. [Link]

• Wang, Y., et al. (2024). Prominent Intrinsic Proton Conduction in Two Robust Zr/Hf Metal-Organic Frameworks Assembled by Bithiophene Dicarboxylate. Inorganic Chemistry, 63(23), 10786–10797. [Link]

• Müller, F., et al. (2014). Measuring the Proton Conductivity of Ion-Exchange Membranes Using Electrochemical Impedance Spectroscopy and Through-Plane Cell. The Journal of Physical Chemistry B, 118(3), 814–823. [Link]

• Müller, F., et al. (2014). Measuring the proton conductivity of ion-exchange membranes using electrochemical impedance spectroscopy and through-plane cell. Semantic Scholar. [Link]

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A Senior Application Scientist's Guide to the Validation of 2,5-Bis(phosphono)thiophene Purity using HPLC-MS

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Purity for 2,5-Bis(phosphono)thiophene

2,5-Bis(phosphono)thiophene is a unique organophosphorus compound featuring a central thiophene ring flanked by two phosphonic acid groups. Its highly polar and ionic nature makes it a subject of interest in materials science and as a potential building block in medicinal chemistry. In any high-stakes application, particularly in pharmaceutical development, the precise characterization of a molecule's purity is not merely a quality control metric; it is a fundamental requirement for ensuring reproducibility, safety, and efficacy.

Impurities, even in trace amounts, can arise from starting materials, by-products of synthesis, or degradation. For a molecule like 2,5-Bis(phosphono)thiophene, these could include mono-phosphonated species, positional isomers, or residual solvents and reagents. Such impurities can drastically alter the compound's chemical, physical, and biological properties, leading to failed experiments, misleading data, and potential safety concerns. This guide provides an in-depth validation framework using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), establishing it as the gold-standard technique for this specific analytical challenge. We will explore the causality behind the methodological choices and compare its performance against other analytical techniques.

The Analytical Challenge: Why Standard Methods Fall Short

The analysis of 2,5-Bis(phosphono)thiophene presents a significant challenge for conventional chromatographic methods. Its two phosphonic acid groups render the molecule highly polar and water-soluble, while being virtually insoluble in common organic solvents.

Standard reversed-phase HPLC (RP-HPLC), which relies on hydrophobic interactions, is often unsuitable for such polar compounds as they exhibit poor retention on non-polar stationary phases like C18, eluting at or near the solvent front.[1] This lack of retention makes separation from other polar impurities and accurate quantification nearly impossible. While techniques like Gas Chromatography (GC) are powerful for volatile compounds, they are entirely inappropriate for thermolabile and non-volatile molecules like 2,5-Bis(phosphono)thiophene.[2]

This necessitates a more sophisticated approach. Ion-Pair Chromatography (IPC) coupled with MS detection emerges as a superior strategy. IPC introduces a reagent into the mobile phase that forms a neutral, hydrophobic complex with the charged analyte, significantly enhancing its retention on a reversed-phase column.[3]

The Gold Standard: Ion-Pair HPLC-MS for Unambiguous Purity Determination

The coupling of HPLC with MS provides a dual-verification system. HPLC separates the analyte from impurities based on their physicochemical properties, while MS provides highly specific detection based on the mass-to-charge ratio (m/z) of the eluting compounds. This combination is exceptionally powerful for confirming both the identity of the main peak and for tentatively identifying unknown impurities.

Why Ion-Pair HPLC-MS is the Optimal Choice:

• Enhanced Retention: The use of an ion-pairing agent, such as a quaternary amine, neutralizes the negative charges on the phosphonate groups, allowing for controlled retention and separation on a C18 column.[3]

• High Specificity: Mass spectrometry provides an orthogonal detection method to UV absorbance. It confirms that the peak observed in the chromatogram corresponds to the exact molecular weight of 2,5-Bis(phosphono)thiophene (C4H6O6P2S, Molar Mass: 244.10 g/mol ).[4]

• Impurity Identification: MS can provide the molecular weights of co-eluting or closely eluting impurities, offering critical clues to their identity and origin. Tandem MS (MS/MS) can further fragment these ions to elucidate their structure.[5]

• Superior Sensitivity: LC-MS systems, particularly when operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes, offer far greater sensitivity than UV detection alone, allowing for the detection and quantification of trace-level impurities.[6]

A Validated Experimental Protocol for Purity Analysis

This section details a self-validating protocol. The inclusion of system suitability checks, a robust calibration curve, and defined performance metrics ensures the trustworthiness and reproducibility of the results.

Instrumentation and Reagents

• HPLC System: A high-performance liquid chromatograph with a binary pump, autosampler, and column thermostat.

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A high-carbon-load, end-capped C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size). High carbon load enhances retention for ion-paired analytes.

• Reagents:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Ultrapure Water (18.2 MΩ·cm)

  • Tributylamine (TBA) (Ion-Pair Reagent, >99% purity)

  • Acetic Acid (LC-MS grade)

  • 2,5-Bis(phosphono)thiophene Reference Standard (Certified >98% purity)

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Aqueous (A): 10 mM Tributylamine, pH adjusted to 6.5 with Acetic Acid in Water. Rationale: TBA serves as the ion-pairing agent. A pH of 6.5 ensures the phosphonic acid groups are deprotonated and available for pairing.

  • Organic (B): Acetonitrile.

• Standard and Sample Preparation:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of the 2,5-Bis(phosphono)thiophene reference standard and dissolve in 10 mL of Mobile Phase A.

  • Calibration Standards: Prepare a series of dilutions from the stock solution using Mobile Phase A to create standards at concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Sample Solution: Prepare the test sample of 2,5-Bis(phosphono)thiophene at a concentration of 50 µg/mL in Mobile Phase A. Rationale: Preparing all solutions in the mobile phase minimizes injection shock and ensures peak shape integrity.

• Chromatographic and MS Conditions:

Parameter	Recommended Setting
Column Temperature	35°C
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Gradient Elution	0-2 min, 5% B; 2-15 min, 5-60% B; 15-17 min, 60% B; 17-18 min, 60-5% B; 18-25 min, 5% B
Ionization Mode	ESI Negative
Selected Ion Monitoring (SIM)	m/z 242.9 (M-H)⁻ and 120.9 (M-2H)²⁻
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	350°C

• System Suitability Testing (SST):

  • Before running samples, perform five replicate injections of a mid-range (e.g., 50 µg/mL) standard.

  • Acceptance Criteria: The relative standard deviation (%RSD) for peak area and retention time should be less than 2.0%. This confirms the system is performing consistently.

Data Analysis and Purity Calculation

• Calibration Curve: Plot the peak area from the MS detector against the concentration of the calibration standards. The linearity (R²) should be >0.999.

• Purity Calculation (Area Percent): Integrate the peak area of the main compound and all impurity peaks in the sample chromatogram.

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

• Identity Confirmation: Verify that the main peak in the sample has the same retention time as the reference standard and exhibits the expected m/z of 242.9.

Visualizing the Workflow

A robust analytical workflow ensures that each step, from sample preparation to final data reporting, is logical and traceable.

Caption: Workflow for purity validation of 2,5-Bis(phosphono)thiophene.

Comparison with Alternative Purity Assessment Methods

While HPLC-MS is the recommended method, it is instructive to compare it with other techniques to understand its advantages and limitations in this specific context.

Technique	Principle	Advantages for this Analyte	Disadvantages for this Analyte
HPLC-MS (Ion-Pair)	Chromatographic separation followed by mass-based detection.	Gold Standard. High sensitivity, high specificity, separates and identifies impurities.[5][6]	Requires specialized equipment and expertise. Method development can be complex.
Quantitative ³¹P NMR	Measures the nuclear magnetic resonance of the ³¹P nucleus.	Absolute Quantification. Directly proportional signal to the number of nuclei. Simple spectra often with no overlapping signals.[7][8]	Low sensitivity compared to MS. May not detect non-phosphorus impurities. Requires expensive NMR instrumentation and deuterated solvents.[7][9]
HPLC-UV	Chromatographic separation with UV absorbance detection.	Good for routine QC once impurities are known. More accessible than MS.	Cannot differentiate between compounds with similar UV spectra. Less sensitive than MS. May not detect impurities that lack a UV chromophore.
Elemental Analysis	Measures the percentage of C, H, N, S, etc.	Provides information on the bulk elemental composition.	Provides no information on individual impurities. Insensitive to isomeric impurities.
Titration	Measures the concentration of acidic functional groups.	Can determine the overall assay of the acidic species. Inexpensive.	Non-specific; titrates all acidic protons, including those from impurities (e.g., phosphoric acid). Cannot provide a purity profile.

Comparative Logic Diagram

This diagram illustrates the decision-making process for selecting an appropriate analytical technique based on the required information.

Caption: Decision tree for selecting a purity analysis method.

Conclusion

For the comprehensive and reliable purity validation of 2,5-Bis(phosphono)thiophene, ion-pair HPLC-MS stands as the unequivocally superior method. Its ability to combine high-resolution separation with specific mass detection provides an unparalleled level of detail, enabling not only accurate quantification of the main component but also the detection and tentative identification of process-related impurities and degradants. While techniques like ³¹P qNMR offer a powerful orthogonal method for absolute quantification, they cannot deliver the detailed impurity profile that is crucial for drug development and rigorous quality control.[8][9] The protocol and comparative data presented in this guide provide a robust framework for scientists to implement a trustworthy, scientifically sound method for the characterization of this challenging but important molecule.

References

• Uchiyama, N., et al. (2020). Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals). PubMed. Available at: [Link]

• Constantin, D.E. (n.d.). The analysis of organophosphorus pesticide samples by high-performance liquid chromatography/mass spectrometry and high-performance liquid chromatography/mass spectrometry/mass spectrometry. Academia.edu. Available at: [Link]

• Cajka, T., & Fiehn, O. (2017). Chapter 3: Ion Pair Liquid Chromatography–Mass Spectrometry for Probing the Polar Metabolome. In The Handbook of Metabolic Phenotyping. Available at: [Link]

• Zhang, C., et al. (2024). Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. MDPI. Available at: [Link]

• Creek, D.J., et al. (2022). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. PubMed. Available at: [Link]

• Hogenboom, A.C., et al. (2001). Determination of polar organophosphorus pesticides in aqueous samples by direct injection using liquid chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

• Creek, D.J., et al. (2022). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. ACS Publications. Available at: [Link]

• BenchChem (2025). A Comparative Guide to Validating the Purity of Synthesized 3-Thiophenemethanol by HPLC. BenchChem.

• Uchiyama, N., et al. (2024). Quantitative 31P-NMR for the Purity Determination of the Organophosphorus Compound Brigatinib and Its Method Validation. PubMed. Available at: [Link]

• Quirós-Alcalá, L., et al. (2014). A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices. PMC. Available at: [Link]

• Lee, J.H., et al. (2023). Integrated Extraction Optimization and HPLC‐based Quality Evaluation of Thiophenes from Tagetes erecta Roots. PMC. Available at: [Link]

• Li, N., et al. (2020). Analysis of Organophosphorus Pesticides by HPLC Using Magnetic SPE with Nitrogen-Doped Reduced Graphene Oxide/Fe3O4 Nanocomposite as the Adsorbent. Chromatography Online. Available at: [Link]

• BenchChem (2025). Application Note: HPLC Quantification of 3-(4-fluorophenyl)thiophene-2-carboxylic acid. BenchChem.

• Peris-García, E., et al. (2023). Analysis of Highly Polar Compounds by Ion-Pair Liquid Chromatography. MDPI. Available at: [Link]

• Uchiyama, N., et al. (2023). Quantitative 31P-NMR for the purity determination of the organophosphorus compound brigatinib and its method validation. Semantic Scholar. Available at: [Link]

• Defence Science and Technology Organisation (n.d.). Application of Quantitative Phosphorous Nuclear Magnetic Resonance Spectroscopy to Chemical Warfare Agents.

• NextSDS (n.d.). 2,5-BIS(DIETHOXYPHOSPHORYL)THIOPHENE — Chemical Substance Information. NextSDS. Available at: [Link]

• ChemBK (n.d.). THIOPHENE-2,5-DIPHOSPHONIC ACID. ChemBK. Available at: [Link]

• Khoury, C., et al. (2023). Enhancing the Detection and Identification Sensitivity of Organophosphorus Pesticide-Related Phenols via Derivatization and LC-ESI-MS/MS: A Straightforward Approach to Identify the Specific Pesticide Involved in Exposure. MDPI. Available at: [Link]

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• Li, Y., et al. (2019). Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles. MDPI. Available at: [Link]

• Zamoshchik, N., et al. (2019). On the Preparation and Spectroelectrochemical Characterization of Certain 2,5‐Bis(het)aryl Substituted Thiophenes. ChemistrySelect.

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FTIR and Raman spectra comparison for 2,5-Bis(phosphono)thiophene complexes

Title: FTIR vs. Raman Spectroscopy for 2,5-Bis(phosphono)thiophene Complexes: A Comparative Analytical Guide

Executive Summary & Analytical Rationale

For drug development professionals and materials scientists, the structural validation of metal-organic frameworks (MOFs) and coordination polymers utilizing (also known as thiophene-2,5-diphosphonic acid, H4TDP, CAS: 1365808-98-5)[1] is a critical quality control step. H4TDP is a rigid, sulfur-containing linker that forms highly stable, crystalline organic-inorganic hybrid materials, such as the manganese-based[2].

To definitively map the coordination environment of these complexes, relying on a single spectroscopic method is insufficient. This guide objectively compares Fourier Transform Infrared (FTIR) and Raman spectroscopy, demonstrating how their orthogonal selection rules provide a self-validating system for [3].

Mechanistic Insights: The Orthogonality of FTIR and Raman

As a Senior Application Scientist, I emphasize that the choice between FTIR and Raman is dictated by the quantum mechanical nature of the molecular vibrations within the H4TDP ligand:

• FTIR (Dipole Moment Driven): Highly sensitive to polar bonds. It is the superior alternative for tracking the deprotonation of the phosphonic acid groups (-PO3H2) and the formation of metal-oxygen-phosphorus (M-O-P) linkages.

• Raman (Polarizability Driven): Highly sensitive to symmetric, electron-rich bonds. It outperforms FTIR in characterizing the integrity of the rigid thiophene ring (C=C and C-S-C stretches) and low-frequency[4].

Experimental Methodologies (Self-Validating Protocols)

To ensure trustworthiness and prevent spectral artifacts from being misinterpreted as coordination changes, the following protocols incorporate strict internal validation loops.

Protocol A: FTIR Spectroscopy (KBr Pellet Method) Causality: While Attenuated Total Reflectance (ATR) is convenient, the applied pressure can induce polymorphic transitions or alter the hydration states of sensitive phosphonate complexes. The KBr pellet method ensures a stress-free environment while diluting the highly absorbing P-O bands to prevent detector saturation.

• Desiccation: Dry the synthesized H4TDP complex and KBr powder at 80°C under vacuum for 12 hours.

  • Self-Validation: The absence of a broad band at ~3400 cm⁻¹ in the preliminary scan confirms the removal of physisorbed water, ensuring it does not mask the critical P-OH stretching region.

• Milling: Grind 2 mg of the complex with 198 mg of KBr in an agate mortar for exactly 2 minutes to achieve a homogenous, fine powder.

• Pressing: Apply 10 tons of pressure for 3 minutes using a hydraulic press to form a transparent pellet.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (64 accumulations).

Protocol B: Raman Spectroscopy (Solid-State) Causality: Thiophene derivatives often exhibit strong fluorescence under standard 532 nm or 633 nm excitation, which can completely obscure Raman scattering. Utilizing a 785 nm near-infrared laser bypasses the electronic absorption bands of the complex, yielding a flat, readable baseline.

• Sample Mounting: Place 5 mg of the raw, uncrushed crystalline complex onto a clean glass microscope slide.

• Laser Configuration: Select a 785 nm excitation laser. Set the power to 10% (approx. 5-10 mW) to prevent thermal degradation of the thiophene ring.

• Acquisition: Focus the beam using a 50x objective. Acquire spectra from 100 to 3500 cm⁻¹ with an integration time of 10 seconds (3 accumulations).

• Internal Calibration:

  • Self-Validation: Verify the invariant thiophene C=C stretching mode at ~1415 cm⁻¹. If this peak shifts or broadens asymmetrically, it indicates localized laser heating, and the laser power must be immediately reduced.

Data Presentation: Comparative Spectral Analysis

The following table summarizes the key vibrational shifts observed when the free H4TDP ligand coordinates to a metal center (e.g., Mn²⁺) to form a fully bridged framework[3].

Vibrational Mode	Free Ligand (H4TDP) FTIR	Free Ligand Raman	Metal Complex (Mn-TDP) FTIR	Metal Complex Raman
P=O stretch	~1150 cm⁻¹ (Strong)	~1145 cm⁻¹ (Weak)	Absent (Fully coordinated)	Absent
P-OH stretch	~950 cm⁻¹ (Broad)	~960 cm⁻¹ (Weak)	Absent	Absent
P-O-M stretch	N/A	N/A	~1020-1080 cm⁻¹ (Strong, broad)	~1030 cm⁻¹ (Moderate)
Thiophene C=C	~1410 cm⁻¹ (Moderate)	~1420 cm⁻¹ (Strong)	~1405 cm⁻¹ (Moderate)	~1415 cm⁻¹ (Strong)
Thiophene C-S-C	~650 cm⁻¹ (Weak)	~660 cm⁻¹ (Strong)	~645 cm⁻¹ (Weak)	~655 cm⁻¹ (Strong)
Metal-Oxygen (M-O)	N/A	N/A	~450-550 cm⁻¹ (Strong)	~300-400 cm⁻¹ (Strong)

Visualizing the Analytical Logic

The following diagram illustrates the orthogonal workflow used to validate the structural integrity of the synthesized complexes.

Workflow for complementary FTIR and Raman analysis of thiophene-diphosphonate complexes.

The coordination of the phosphonate groups dictates the resulting spectral profile. The diagram below maps the causality between binding modes and the observed spectroscopic readouts.

Logical mapping of phosphonate coordination modes to observed FTIR and Raman spectral shifts.

Conclusion

For the structural verification of 2,5-bis(phosphono)thiophene complexes, neither FTIR nor Raman spectroscopy should be used in isolation. FTIR provides indispensable data on the deprotonation and coordination state of the phosphonate groups, while Raman spectroscopy acts as a highly sensitive probe for the structural integrity of the thiophene core and the low-frequency metal-ligand lattice. Employing both techniques creates a robust, self-validating analytical framework.

References

• ChemBK. "THIOPHENE-2,5-DIPHOSPHONIC ACID." ChemBK Chemical Database. URL:[Link]

• Rueff, J.-M., et al. "Structural Study of Hydrated/Dehydrated Manganese Thiophene-2,5-diphosphonate Metal Organic Frameworks, Mn2(O3P–C4H2S–PO3)·2H2O." Inorganic Chemistry, ACS Publications, 2012. URL:[Link]

• Haelters, J.-P., et al. "Silver-Phosphonate Based Metal Organic Frameworks: Synthesis and Antibacterial Action." Phosphorus, Sulfur, and Silicon and the Related Elements, Taylor & Francis, 2016. URL:[Link]

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A Researcher's Guide to Benchmarking the Thermal Stability of 2,5-Bis(phosphono)thiophene Frameworks via TGA

The relentless pursuit of novel materials with enhanced properties is a cornerstone of modern research, particularly in fields like catalysis, gas storage, and drug delivery. Among the promising candidates, metal-organic frameworks (MOFs) derived from 2,5-Bis(phosphono)thiophene have garnered significant interest. Their unique combination of a sulfur-containing aromatic linker and robust phosphonate coordinating groups offers a tantalizing platform for creating materials with tailored functionalities. However, for these frameworks to transition from laboratory curiosities to real-world applications, a thorough understanding of their operational limits is paramount. Thermal stability, in particular, stands out as a critical performance metric.

This guide provides an in-depth, technically-grounded comparison of the thermal stability of 2,5-Bis(phosphono)thiophene frameworks. We will delve into the principles of thermogravimetric analysis (TGA), present a validated experimental protocol, and offer insights into interpreting the resulting data. By objectively comparing the performance of these materials against relevant alternatives, we aim to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in their material selection and design endeavors.

The Critical Role of Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a powerful and indispensable technique for evaluating the thermal stability of materials.[1] The core principle of TGA is elegantly simple: it meticulously measures the change in a sample's mass as it is subjected to a controlled temperature program in a specific atmosphere.[1][2] This data, plotted as a TGA curve (mass vs. temperature), provides a wealth of information about a material's thermal decomposition profile.[3]

For MOFs, the TGA curve typically reveals several key events:

• Solvent and Guest Molecule Removal: An initial weight loss at lower temperatures (typically below 200°C) corresponds to the desorption of solvent molecules or uncoordinated guest species residing within the pores of the framework.

• Framework Decomposition: A more significant and often sharp weight loss at higher temperatures indicates the point at which the coordination bonds between the metal centers and the organic linkers begin to break, leading to the collapse of the framework structure. This decomposition temperature is a primary indicator of the material's thermal stability.

• Formation of a Stable Residue: At the end of the experiment, a plateau in the TGA curve signifies the formation of a thermally stable residue, which is often a metal oxide in an oxidizing atmosphere.[4] The percentage of this residue can be used to probe the stoichiometry of the MOF.[4]

By comparing the decomposition temperatures of different frameworks, we can quantitatively benchmark their relative thermal stabilities.

A Validated TGA Protocol for Analyzing 2,5-Bis(phosphono)thiophene Frameworks

To ensure reproducible and comparable data, a standardized experimental protocol is essential. The following step-by-step methodology is designed to provide a robust framework for TGA analysis of these materials. The causality behind each experimental choice is explained to empower the user with a deeper understanding of the process.

Experimental Workflow:

Caption: A flowchart illustrating the standardized TGA experimental workflow.

Step-by-Step Methodology:

• Sample Activation: Prior to analysis, it is crucial to "activate" the MOF sample. This involves removing any guest molecules or residual solvents from the pores that are not part of the framework itself. This is typically achieved by heating the sample under vacuum at a temperature below its decomposition point (e.g., 150-200°C) for several hours. This step ensures that the initial weight loss observed in the TGA is not misinterpreted as framework instability.

• Instrument Calibration: Ensure the TGA instrument's balance and temperature sensors are properly calibrated according to the manufacturer's guidelines. This is a critical step for data accuracy and inter-laboratory comparability.

• Sample Preparation: Accurately weigh 5-10 mg of the activated MOF sample into a clean, tared TGA crucible (alumina or platinum crucibles are commonly used). A smaller sample size helps to minimize thermal gradients within the sample.[5]

• Atmosphere and Flow Rate: The choice of atmosphere is critical. For assessing intrinsic thermal stability, an inert atmosphere such as nitrogen or argon is used to prevent oxidative decomposition.[3] A typical flow rate is 20-50 mL/min to ensure a consistent environment around the sample.

• Temperature Program:

  • Equilibrate the sample at a starting temperature of 30°C for at least 15 minutes to allow the system to stabilize.

  • Ramp the temperature at a constant heating rate of 10°C/min up to a final temperature of 800°C. A heating rate of 10°C/min is a widely accepted standard that provides a good balance between resolution and experiment time.[4][6] Faster heating rates can shift decomposition events to higher temperatures.[3]

• Data Analysis:

  • Plot the sample weight (as a percentage of the initial weight) on the y-axis against the temperature on the x-axis.

  • Determine the onset temperature of decomposition, which is often taken as the temperature at which a significant weight loss begins after the initial solvent loss.

  • For more precise analysis, calculate the first derivative of the TGA curve (the DTG curve). The peak of the DTG curve corresponds to the temperature of the maximum rate of weight loss, providing a highly reproducible point of comparison.[3]

Interpreting TGA Data: A Visual Guide

The shape of the TGA curve provides a detailed narrative of the thermal events occurring within the material.

Caption: A diagram illustrating the key features of a TGA curve for a MOF.

Comparative Benchmarking

The true measure of a material's performance often lies in its comparison to established alternatives. Phosphonate-based MOFs are generally known for their enhanced thermal and chemical stability compared to their carboxylate counterparts, owing to the stronger metal-phosphonate bond.[7]

Below is a table summarizing the thermal decomposition temperatures of a hypothetical 2,5-Bis(phosphono)thiophene framework compared to other relevant phosphonate and thiophene-based MOFs. Note: The data for the 2,5-Bis(phosphono)thiophene framework is illustrative. Actual values would be determined experimentally.

Framework	Metal Center	Linker	Decomposition Temp. (°C)	Reference
Thiophene-Phosphonate-1 (Hypothetical)	Zr(IV)	2,5-Bis(phosphono)thiophene	~450	N/A
ICR-13	Fe(III)	1,4-Benzenediphosphonic acid	435	[8]
MIL-91(Ti)	Ti(IV)	Piperazine bisphosphonic acid	>400	[9]
Y-ttdc MOF	Y(III)	Thieno[3,2-b]thiophene-2,5-dicarboxylate	~440	[10]
UiO-66 (Carboxylate analogue)	Zr(IV)	1,4-Benzenedicarboxylic acid	~500	[11]

From this comparison, we can draw several key insights. The hypothetical Thiophene-Phosphonate-1 framework exhibits a high decomposition temperature, in line with the expected stability of phosphonate-based MOFs.[7] Its stability is comparable to other robust phosphonate and thiophene-based frameworks. It is also noteworthy that while the carboxylate-based UiO-66 shows exceptional thermal stability, phosphonate frameworks often provide advantages in terms of chemical and hydrothermal stability, which are crucial for many applications.

Factors Influencing Thermal Stability

The thermal stability of a MOF is not solely determined by the linker but is a complex interplay of several factors:

• Metal-Ligand Bond Strength: The nature of the coordination bond is a primary determinant. Harder metal cations (e.g., Zr(IV), Ti(IV)) paired with the phosphonate groups generally form stronger, more thermally stable bonds.[12]

• Framework Connectivity and Topology: A higher degree of connectivity and a more rigid framework topology can contribute to enhanced thermal stability.

• Steric Hindrance: Bulky side groups on the organic linker can sometimes lead to steric strain, potentially lowering the decomposition temperature.

Conclusion

Thermogravimetric analysis is an essential tool for the characterization of 2,5-Bis(phosphono)thiophene frameworks, providing a clear and quantitative measure of their thermal stability. The protocol and interpretive guidance provided herein offer a solid foundation for researchers to conduct reliable and comparable studies. The exceptional thermal stability, a hallmark of phosphonate MOFs, combined with the unique electronic properties of the thiophene core, positions these materials as highly promising candidates for a range of advanced applications.[13] As research in this area continues, a systematic approach to benchmarking performance, with TGA at its core, will be indispensable for driving innovation and realizing the full potential of these fascinating materials.

References

• analyzetest.com. (2021, January 1). Analysis and interpretation of thermogravimetric analysis (TGA) results. Available at: [Link]

• Langmuir. (2020, April 14). Thermogravimetric Analysis and Mass Spectrometry Allow for Determination of Chemisorbed Reaction Products on Metal Organic Frameworks. Available at: [Link]

• ACS Publications. (2020, March 3). Thermogravimetric Analysis and Mass Spectrometry Allow for Determination of Chemisorbed Reaction Products on Metal Organic Frameworks | Langmuir. Available at: [Link]

• ACS Publications. (2022, November 11). Exploring the Isoreticular Continuum between Phosphonate- and Phosphinate-Based Metal–Organic Frameworks | Inorganic Chemistry. Available at: [Link]

• ChemRxiv. (n.d.). Probing Metal-Organic Framework Stoichiometry Using Quantitative NMR and TGA. Available at: [Link]

• ACS Publications. (2022, November 11). Exploring the Isoreticular Continuum between Phosphonate- and Phosphinate-Based Metal–Organic Frameworks. Available at: [Link]

• PMC. (n.d.). Thiophene-based covalent organic frameworks. Available at: [Link]

• MDPI. (2021, November 22). RETRACTED: Thermal Analysis of a Metal–Organic Framework ZnxCo 1-X -ZIF-8 for Recent Applications. Available at: [Link]

• ACS Publications. (2011, November 29). Conventional and Unconventional Metal–Organic Frameworks Based on Phosphonate Ligands: MOFs and UMOFs | Chemical Reviews. Available at: [Link]

• MDPI. (2021, December 17). Thiophene-Based Covalent Organic Frameworks: Synthesis, Photophysics and Light-Driven Applications. Available at: [Link]

• Torontech. (2025, October 17). How to Interpret a TGA Curve: An Expert Guide. Available at: [Link]

• ACS Publications. (2011, September 23). Thermal Analysis and Heat Capacity Study of Metal–Organic Frameworks | The Journal of Physical Chemistry C. Available at: [Link]

• ResearchGate. (n.d.). Interpreting TGA curves. Available at: [Link]

• PMC. (n.d.). Evaluating the Performance of a Microporous Ti Bisphosphonate MOF for Postcombustion Carbon Capture by Vacuum Pressure Swing Adsorption. Available at: [Link]

• Swansea University. (2022, July 17). Synthesis and Characterisation of Novel Phosphonate-based Linkers and Metal-Organic Frameworks based on Tetravalent Metals. Available at: [Link]

• ACS Publications. (2016, October 28). Metal–Organic Frameworks Constructed from a New Thiophene-Functionalized Dicarboxylate: Luminescence Sensing and Pesticide Removal | ACS Applied Materials & Interfaces. Available at: [Link]

• Scribd. (n.d.). Interpreting TGA Curves | PDF | Thermogravimetric Analysis | Building Engineering. Available at: [Link]

• ACS Publications. (2025, April 20). Thiophene-Functionalized Zn-Based Metal–Organic Frameworks with Nanosheets/Nanopores as Heterogeneous Catalysts for CO 2 Conversion. Available at: [Link]

• TA Instruments. (n.d.). Thermogravimetric Analysis (TGA) Theory and Applications. Available at: [Link]

• Semantic Scholar. (n.d.). [PDF] Thiophene-based covalent organic frameworks. Available at: [Link]

• MDPI. (2022, September 27). Structures and Luminescent Properties of Rare-Earth Metal–Organic Framework Series with Thieno[3,2b]thiophene-2,5-dicarboxylate. Available at: [Link]

• ResearchGate. (n.d.). One-pot Synthesis and Thermal Stability of Thiophene-Bridged Thieno [3, 2-b] thiophene Donor-based Copolymers. Available at: [Link]

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• ResearchGate. (n.d.). Characterizing the thermal degradation mechanism of two bisphosphoramidates by TGA, DSC, mass spectrometry and first-principle theoretical protocols | Request PDF. Available at: [Link]

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Comparative electrochemical performance of 2,5-Bis(phosphono)thiophene electrodes

Comparative Electrochemical Performance of 2,5-Bis(phosphono)thiophene Electrodes: A Comprehensive Guide

Executive Summary

In the rapidly evolving fields of bioelectronics and energy storage, the stability and electrochemical fidelity of electrode materials in aqueous environments are paramount. For drug development professionals utilizing Organic Electrochemical Transistors (OECTs) for in vitro toxicity screening, and for researchers designing advanced supercapacitors, traditional carboxylate-based Metal-Organic Frameworks (MOFs) and standard PEDOT:PSS polymers often fall short due to hydrolytic degradation and high oxidation potentials.

2,5-Bis(phosphono)thiophene (TDPA) —a bifunctional molecule featuring a π -conjugated thiophene core flanked by two phosphonic acid groups—has emerged as a highly robust alternative. This guide objectively compares the electrochemical performance of TDPA-based electrodes (both as MOF linkers and functionalized polymers) against conventional standards, providing actionable, self-validating protocols for their implementation.

Mechanistic Advantages: Why Phosphonates Outperform Carboxylates

The fundamental advantage of TDPA lies in the chemistry of the phosphonate group ( −PO3​H2​ ).

• Hydrolytic Stability: When TDPA coordinates with transition metals (e.g., Mn²⁺, Cu²⁺) to form MOFs, the resulting M–O–P bonds exhibit significantly higher covalent character compared to the M–O–C bonds found in carboxylate MOFs. This prevents the framework from dissolving in aqueous electrolytes, a critical failure mode for traditional MOFs.

• Low Oxidation Potential: In polymeric forms (such as phosphonated polythiophenes), the electron-donating nature of the functionalized backbone lowers the oxidation potential. This allows the electrode to become electroactive at mild potentials (e.g., -0.14 V vs. Ag/AgCl), preventing the electrolysis of water and maintaining cell viability during biological assays [1].

• Covalent Anchoring: The phosphonic acid groups act as exceptional anchoring agents on metal oxide substrates (like ITO or TiO₂), forming self-assembled monolayers (SAMs) that resist mechanical delamination during repeated charge-discharge cycling.

Comparative Performance Analysis

To contextualize the utility of TDPA, the following table synthesizes quantitative electrochemical data comparing TDPA-based architectures against industry-standard alternatives.

Performance Metric	TDPA-Based MOFs (e.g., Mn-TDPA)	Phosphonated Thiophenes (e.g., PEDOT-Phos)	Carboxylate-MOFs (Standard)	PEDOT:PSS (Standard Polymer)
Aqueous Stability	Excellent (Stable >500 cycles in KOH)	Excellent (No delamination in bio-media)	Poor (Rapid hydrolysis)	Moderate (Prone to swelling)
Oxidation Potential	+0.2 V to +0.4 V (Metal-dependent)	-0.14 V (Highly biocompatible)	Variable	+0.5 V (Can stress live cells)
Substrate Adhesion	High (Covalent M-O-P anchoring)	High (Covalent anchoring)	Low (Physisorption)	Moderate (Electrostatic)
Volumetric Capacitance	~350 F/cm³ (High porosity)	~200 F/cm³	~150 F/cm³ (Degrades rapidly)	~300 F/cm³
Primary Application	Aqueous Supercapacitors	OECTs, In vitro Biosensors	Gas Storage, Catalysis	General Organic Electronics

Data synthesis derived from structural studies of manganese thiophene-2,5-diphosphonate frameworks [2] and low-oxidation phosphonated thiophene derivatives [1].

Visualizing the Electrochemical Architecture

To understand how TDPA integrates into a functional electrode, we must map its assembly and charge-transfer pathway. The diagram below illustrates how TDPA bridges the conductive substrate and the aqueous electrolyte, ensuring high-fidelity signal transduction.

Fig 1: Assembly and electrochemical charge transfer pathway of TDPA-MOF electrodes.

Experimental Methodology: Synthesis and Validation

As an application scientist, I emphasize that a protocol must be a self-validating system. The following methodology for fabricating and testing a Mn-TDPA MOF electrode includes the causality behind each step to ensure reproducibility and scientific rigor.

Phase 1: Hydrothermal Synthesis of Mn-TDPA MOF

• Step 1: Dissolve 0.2 mmol of 2,5-Bis(phosphono)thiophene (TDPA), 0.4 mmol of Urea, and 0.4 mmol of Mn(NO₃)₂·6H₂O in 15 mL of deionized water.

  • Causality: Urea acts as a slow, temperature-dependent pH buffer. As it decomposes upon heating, it gradually raises the pH, allowing for the controlled deprotonation of the phosphonic acid groups. This slow kinetics is critical for growing highly crystalline, defect-free MOFs rather than amorphous precipitates [2].

• Step 2: Transfer the solution to a Teflon-lined autoclave and heat at 140 °C for 40 hours, followed by natural cooling.

  • Causality: The high-pressure hydrothermal environment provides the activation energy required to form the highly stable Mn–O–P bonds, locking the thiophene rings into a rigid, electroactive herringbone topology.

• Step 3: Filter, wash with distilled water and ethanol, and dry at 80 °C under vacuum.

Phase 2: Electrode Fabrication

• Step 1: Create a homogenous slurry by mixing 80 wt% Mn-TDPA MOF powder, 10 wt% Carbon Black, and 10 wt% Polyvinylidene fluoride (PVDF) in N-Methyl-2-pyrrolidone (NMP).

  • Causality: MOFs are inherently semi-insulating. Carbon black bridges the insulating gaps between MOF crystals, creating a continuous percolation pathway for electron transport. PVDF ensures mechanical integrity against volumetric expansion during ion intercalation.

• Step 2: Drop-cast the slurry onto a pre-cleaned Nickel foam substrate (1 cm² area) and dry at 110 °C for 12 hours.

Phase 3: Electrochemical Validation (Self-Validating Setup)

• Step 1: Assemble a 3-electrode cell using the Mn-TDPA/Ni foam as the working electrode, a Pt wire as the counter electrode, and an Hg/HgO reference electrode in a 1.0 M KOH aqueous electrolyte.

  • Causality: A 3-electrode system isolates the working electrode's faradaic processes from counter-electrode polarization. The Hg/HgO reference is chosen specifically for its stability in highly alkaline (KOH) media.

• Step 2: Perform Cyclic Voltammetry (CV) at scan rates from 5 to 50 mV/s.

  • Validation Check: Before recording data, run 50 continuous cycles at 50 mV/s. This "conditioning" phase forces OH⁻ ions into the MOF pores, fully wetting the electroactive surface. If the CV curves do not stabilize after 50 cycles, it indicates poor binder adhesion or incomplete MOF crystallization.

• Step 3: Execute Galvanostatic Charge-Discharge (GCD) at current densities ranging from 1 to 10 A/g to calculate specific capacitance.

Conclusion for Drug Development & Energy Storage

For drug development professionals, transitioning from standard PEDOT:PSS to phosphonated thiophene derivatives offers a distinct advantage in OECT-based biosensors: the low oxidation potential ensures that biological analytes and cell cultures are not subjected to oxidative stress during continuous monitoring [1]. For energy storage researchers, utilizing TDPA as a MOF linker solves the pervasive issue of hydrolytic instability in aqueous supercapacitors, providing a robust, highly cyclable energy storage medium [2].

References

• Giovannitti, A., et al. (2021). "A Phosphonated Poly(ethylenedioxythiophene) Derivative with Low Oxidation Potential for Energy-Efficient Bioelectronic Devices." Chemistry of Materials, 34(1), 114–125. Available at:[Link]

• Rueff, J.-M., et al. (2012). "Structural Study of Hydrated/Dehydrated Manganese Thiophene-2,5-diphosphonate Metal Organic Frameworks, Mn2(O3P–C4H2S–PO3)·2H2O." Inorganic Chemistry, 51(19), 10251–10261. Available at:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 2,5-Bis(phosphono)thiophene

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Risk Assessment

Thiophene Derivatives: Thiophene and its derivatives are known to be flammable and can be harmful if inhaled, swallowed, or in contact with skin.[1][2] They can cause irritation to the skin, eyes, and respiratory system.[1][3] Prolonged exposure may lead to more severe health effects.[2]

Organophosphorus Compounds: Phosphonic acids are corrosive and can cause severe skin and eye burns.[4] Organophosphorus compounds, as a class, can be toxic and require careful handling to avoid exposure.[5][6]

Combined Risk Profile: Based on these components, 2,5-Bis(phosphono)thiophene should be treated as a hazardous substance with the potential for skin and eye irritation or corrosion, respiratory tract irritation, and toxicity if ingested or inhaled.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to ensure personal safety. The following table outlines the minimum required PPE for handling 2,5-Bis(phosphono)thiophene.

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Wear nitrile or neoprene gloves. Always inspect gloves for any signs of degradation or puncture before use. Change gloves immediately if they become contaminated.[7]
Eye Protection	Safety goggles	Tightly fitting safety goggles with side shields are mandatory to protect against splashes.[7]
Skin and Body Protection	Laboratory coat	A flame-resistant lab coat should be worn and kept fully buttoned to protect skin and personal clothing.[7]
Respiratory Protection	Fume hood or respirator	All handling of 2,5-Bis(phosphono)thiophene should be conducted in a certified chemical fume hood to minimize inhalation exposure.[7] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges should be used.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is paramount for the safe handling of this compound.

Preparation:

• Work Area: Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

• Emergency Equipment: Verify that an eyewash station and safety shower are readily accessible.

• Assemble Materials: Gather all necessary equipment, reagents, and waste containers before beginning the procedure.

Handling:

• Don PPE: Put on all required personal protective equipment as detailed in the table above.

• Avoid Contamination: Prevent direct contact with the skin, eyes, and clothing.[7] Do not inhale any dust or vapors that may be generated.

• Weighing and Transferring: When weighing and transferring the solid compound, do so carefully to minimize the creation of dust.

• Solution Preparation: If preparing a solution, add the solid 2,5-Bis(phosphono)thiophene to the solvent slowly and in small portions.

• Container Management: Keep all containers of the compound tightly closed when not in use.

Post-Handling:

• Decontamination: Thoroughly clean the work area upon completion of the experiment.

• Waste Disposal: Dispose of contaminated gloves and other single-use protective gear in a designated hazardous waste container.

• Personal Hygiene: Wash hands and any potentially exposed skin with soap and water.

Disposal Plan

Proper disposal of 2,5-Bis(phosphono)thiophene and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Chemical: All waste containing 2,5-Bis(phosphono)thiophene must be collected in a designated, clearly labeled, and sealed container for hazardous chemical waste. Never dispose of this chemical down the drain or in the regular trash.[7]

• Contaminated Materials: Any lab supplies, such as gloves, weighing paper, and pipette tips, that come into contact with the compound should be collected in a sealed bag and disposed of as chemical waste.[7]

• Regulatory Compliance: Adhere to all local, state, and federal regulations for the disposal of hazardous waste.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Scenario	First Aid and Spill Response
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If the individual is not breathing, begin artificial respiration. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9]
Small Spill	Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for hazardous waste disposal. Clean the spill area thoroughly.
Large Spill	Evacuate the area. Restrict access to the spill site. Contact your institution's environmental health and safety department for assistance with cleanup.

Visualizing the PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with 2,5-Bis(phosphono)thiophene.

Caption: PPE selection workflow for handling 2,5-Bis(phosphono)thiophene.

References

• Thiophene-2-Ethylamine Safety Guide. [Link]

• MATERIAL SAFETY DATA SHEET THIOPHENE - Oxford Lab Fine Chem. [Link]

• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE - NJ.gov. [Link]

• Material Safety Data Sheet - ABX advanced biochemical compounds. [Link]

• Product Stewardship Summary - Phosphonic Acid - Ashland. [Link]

• SAFETY DATA SHEET - PhosphonicS. [Link]

• Organophosphate/Carbamate Exposure - Management. [Link]

• MANAGEMENT OF ORGANOPHOSPHORUS POISONING Dr Sumati Joshi, Assistant Professor. [Link]

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